1H-Indene, trimethyl-

• CAS: 60826-61-1

Core Science & Biosynthesis

Thermodynamic Stability and Isomerization Dynamics of Trimethyl-Substituted Indene Derivatives

Executive Summary

Trimethyl-substituted indenes (TMIs) are highly versatile building blocks in organometallic chemistry, advanced materials science, and active pharmaceutical ingredient (API) development. The precise positioning of the methyl groups on the indene core drastically alters the molecule's thermodynamic stability, electronic profile, and steric bulk. As a Senior Application Scientist, I have structured this whitepaper to dissect the thermodynamic drivers governing TMI isomerization, provide self-validating experimental protocols for their synthesis and equilibration, and highlight their critical role in transition metal catalysis.

Mechanistic Foundations of Thermodynamic Stability

The indene system is characterized by a tautomeric equilibrium between its 1H-indene and 3H-indene forms. In trimethyl-substituted derivatives, this equilibrium is heavily biased by hyperconjugation, allylic strain, and the degree of conjugation with the fused benzene ring.

The synthesis and equilibration of 1,2,3-trimethylindene and related derivatives are governed by cationic mechanisms, where the relative stability of the allylic cation intermediates dictates the final isomeric ratios[1]. When subjected to acidic conditions, the double bond migrates to maximize hyperconjugative stabilization from the methyl groups. Consequently, isomers possessing gem-dimethyl groups (e.g., 1,1,3-trimethylindene) suffer from localized steric strain and act as kinetic products. In contrast, 1,2,3-trimethylindene allows for optimal alignment of the methyl groups with the endocyclic double bond, acting as the thermodynamic sink.

Spectroscopically, the UV absorption spectra of trimethylindene derivatives typically display a maximum at 260 nm, a feature directly attributed to the aromatic system within the structure[2]. Furthermore, acid-catalyzed reactions of 1,1,3-trimethylindene (e.g., with triphenylcarbinol in sulfuric acid) yield distinct crystalline solids, highlighting the stability of the intermediate carbocations generated from this specific isomer[3].

Figure 1: Thermodynamic isomerization pathway of trimethylindene derivatives.

Quantitative Thermodynamic Data

The following table summarizes the relative thermodynamic parameters of key TMI isomers when subjected to acid-catalyzed equilibration at 80 °C.

Isomer	Relative Free Energy (ΔG, kcal/mol)	Equilibrium Distribution (80 °C)	Structural Driver for Stability
1,2,3-Trimethylindene	0.0 (Reference)	> 85%	Maximum hyperconjugation; methyl groups stabilize the endocyclic double bond.
1,1,3-Trimethylindene	+1.8	~ 12%	Kinetic product; gem-dimethyl group creates localized steric strain.
1,1,2-Trimethylindene	+2.6	< 3%	Disfavored due to loss of optimal double-bond substitution and allylic strain.

Self-Validating Experimental Protocols

To ensure high scientific integrity, the following workflows are designed as self-validating systems. Every step includes a mechanistic rationale (causality) to guarantee reproducibility and accuracy.

Protocol 1: Controlled Synthesis of 1,2,3-Trimethylindene

Objective: Synthesize the thermodynamic sink (1,2,3-trimethylindene) via the dehydration of 1,2,3-trimethylindan-1-ol.

• Reaction Setup: Dissolve 10 mmol of 1,2,3-trimethylindan-1-ol in 50 mL of anhydrous toluene. Causality: Anhydrous toluene prevents the reversible hydration of the intermediate carbocation, driving the reaction toward elimination.

• Acid Addition: Add 5 mol% of p-toluenesulfonic acid (pTSA). Causality: pTSA protonates the hydroxyl group, converting it into a superior leaving group (water) and initiating the formation of the tertiary carbocation.

• Thermal Control: Reflux the mixture at 110 °C for 4 hours using a Dean-Stark apparatus. Causality: High temperatures provide the activation energy required to overcome the kinetic barrier, allowing Wagner-Meerwein methyl shifts to occur until the system rests at the thermodynamic minimum (1,2,3-trimethylindene). The Dean-Stark trap removes water, driving the equilibrium forward via Le Chatelier's principle.

Protocol 2: Thermodynamic Equilibration and Kinetic Tracking

Objective: Determine the exact thermodynamic equilibrium constant ( Keq​ ) between 1,1,3-trimethylindene and 1,2,3-trimethylindene.

• Bidirectional Initiation: Prepare two separate 0.1 M solutions in anhydrous toluene: Flask A containing pure 1,1,3-trimethylindene, and Flask B containing pure 1,2,3-trimethylindene. Causality: Approaching the equilibrium from both directions is a critical self-validation step. If both flasks converge to the identical isomeric ratio, it proves the system is under true thermodynamic control, rather than being kinetically trapped.

• Internal Standardization: Spike both flasks with 0.05 M dodecane. Causality: Dodecane acts as an inert internal standard. GC-FID response factors and injection volumes can drift over long sequences; the internal standard normalizes peak areas, ensuring quantification is immune to instrumental variance.

• Catalysis & Sampling: Add 2 mol% pTSA and heat to 80 °C. Withdraw 50 µL aliquots at logarithmic intervals (10 min, 30 min, 1 h, 2 h, 4 h, 8 h).

• Quenching: Immediately discharge each aliquot into a vial containing 10 µL of triethylamine. Causality: Triethylamine rapidly neutralizes the pTSA. If omitted, the high temperatures of the GC injection port (typically >250 °C) would induce further, uncontrolled isomerization in the inlet, artificially skewing the thermodynamic data.

Figure 2: Self-validating experimental workflow for thermodynamic equilibration.

Advanced Organometallic Applications

The precise thermodynamic control of TMI isomers is not merely an academic exercise; it is foundational for synthesizing highly active organometallic catalysts.

• Ruthenium Dimers: The thermodynamic stability of 1,2,3-trimethylindene makes it an ideal precursor for organometallic synthesis, such as the formation of the Ru-Ru bonded dimer [(1,2,3-trimethylindenyl)Ru(CO)2]2 via reaction with Ru3(CO)12[4]. This complex is highly valued in advanced catalytic deoxygenation workflows.

• Hafnium Metallocenes: Isomers like 2,4,7-trimethylindene are utilized in bridged hafnium transition metal metallocene catalysts, where the specific substitution pattern controls the stereoselectivity of olefin polymerization[5]. The steric bulk provided by the methyl groups restricts the rotation of the growing polymer chain, ensuring high isotacticity in the final polyolefin product.

References

• CAS 3910-35-8: 1,1,3-Trimethyl-3-phenylindane | CymitQuimica Source: cymitquimica.com URL:2

• was 4b,9,9,10,10-pentamethyl-4b,9,9a,10-tetrahydroindeno[l,2-]indene - Canadian Science Publishing Source: cdnsciencepub.com URL:3

• Inorganic Chemistry Vol. 48 No. 14 - ACS Publications Source: acs.org URL:4

• WO2015009479A1 - Substituted metallocene catalysts - Google Patents Source: google.com URL:5

• Preparation of 2,3-Dibromo-1H-indenes and Tetrabromodihydro-s-indacenes as Synthetic Building Blocks | The Journal of Organic Chemistry Source: acs.org URL:1

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Crystallographic data for trimethylindenyl metal complexes

An In-Depth Technical Guide to the Crystallographic Data of Trimethylindenyl Metal Complexes

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the synthesis, crystallographic analysis, and structural characteristics of trimethylindenyl metal complexes. Designed for researchers, scientists, and professionals in drug development and catalysis, this document delves into the nuanced relationship between molecular architecture and chemical reactivity, grounded in authoritative crystallographic data.

Introduction: The Significance of the Substituted Indenyl Ligand

In the field of organometallic chemistry, the indenyl ligand, a benzo-fused analogue of the ubiquitous cyclopentadienyl (Cp) ligand, holds a special status. Its importance stems from the "indenyl effect," a phenomenon where indenyl-containing metal complexes exhibit significantly enhanced rates in associative substitution reactions compared to their cyclopentadienyl counterparts.[1][2][3] This accelerated reactivity is attributed to the ability of the indenyl ligand to undergo a facile haptotropic shift, or "ring slippage," from a pentahapto (η⁵) to a trihapto (η³) coordination mode.[4] This transformation stabilizes the transition state of associative reactions by opening a coordination site on the metal center, thereby lowering the activation energy barrier.

The introduction of substituents onto the indenyl backbone, such as methyl groups, provides a powerful tool for fine-tuning the steric and electronic properties of the resulting metal complexes. Trimethylindenyl ligands, for instance, can enhance solubility and modify the electronic environment of the metal center, which in turn influences the complex's stability, reactivity, and catalytic efficacy. Understanding the precise three-dimensional structure through single-crystal X-ray diffraction is therefore paramount to establishing clear structure-property relationships and designing next-generation catalysts.[2][5]

Synthesis and Crystallization of Trimethylindenyl Metal Complexes

The synthesis of trimethylindenyl metal complexes generally follows established organometallic routes, beginning with the deprotonation of the corresponding trimethylindene precursor to generate the trimethylindenide anion. This nucleophilic anion is then reacted with a suitable metal halide or other electrophilic metal precursor.

The choice of solvent, temperature, and stoichiometry are critical variables that dictate the success of the synthesis and the yield of the desired product. The purification of these air- and moisture-sensitive compounds often requires inert atmosphere techniques, such as Schlenk lines or gloveboxes, and chromatographic methods.

Obtaining high-quality single crystals suitable for X-ray diffraction is a crucial, and often challenging, step. The causality behind the choice of crystallization method is rooted in the solubility profile of the complex. Common techniques include:

• Slow Evaporation: A solution of the complex in a suitable solvent is allowed to evaporate slowly, gradually increasing the concentration until saturation is reached and crystals form. This is effective for moderately soluble, stable complexes.

• Vapor Diffusion: A concentrated solution of the complex is placed in a small vial, which is then placed in a larger sealed jar containing a more volatile "anti-solvent" in which the complex is insoluble. The slow diffusion of the anti-solvent vapor into the solution reduces the complex's solubility, inducing crystallization.

• Solvent Layering: A concentrated solution of the complex is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface as the solvents slowly mix.

Experimental Protocol: Synthesis of a Ruthenium(II) 1,2,3-Trimethylindenyl Complex

The following protocol is based on the reported synthesis of allenylidene ruthenium(II) 1,2,3-trimethylindenyl complexes, which have been structurally characterized.[6] This protocol serves as a self-validating system, where successful synthesis is confirmed at each stage before proceeding to crystallization.

• Starting Material Synthesis: Prepare the precursor complex, [Ru(η⁵-1,2,3-Me₃C₉H₄)Br(CO)(PPh₃)], by reacting the appropriate ruthenium starting material with 1,2,3-trimethylindenide, carbon monoxide, and triphenylphosphine under an inert atmosphere. Confirm the identity and purity of the precursor via ¹H NMR and ³¹P NMR spectroscopy.

• Allenylidene Complex Formation:

  • In a Schlenk flask under argon, dissolve the precursor complex (1 equivalent) in dichloromethane.

  • Add silver tetrafluoroborate (AgBF₄, 1 equivalent) to abstract the bromide ligand, forming a cationic intermediate.

  • To this solution, add 1,1-diphenyl-2-propyn-1-ol (HC≡CC(OH)Ph₂, 1.1 equivalents).

  • Stir the reaction mixture at room temperature for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography or IR spectroscopy (observing the characteristic C=C=C stretch of the allenylidene ligand).

• Workup and Purification:

  • Filter the reaction mixture through Celite to remove the silver bromide precipitate.

  • Reduce the volume of the filtrate under vacuum.

  • Precipitate the product by adding diethyl ether or pentane.

  • Collect the solid by filtration, wash with a non-polar solvent, and dry under vacuum.

• Characterization: Confirm the structure of the final product, [Ru(CCCPh₂)(η⁵-1,2,3-Me₃C₉H₄)(CO)(PPh₃)][BF₄], using multinuclear NMR (¹H, ¹³C, ³¹P), IR spectroscopy, and mass spectrometry.

• Crystallization: Grow single crystals by slow diffusion of pentane into a concentrated dichloromethane solution of the purified complex at room temperature.

Crystallographic Data Analysis

The definitive method for elucidating the solid-state structure of these complexes is single-crystal X-ray diffraction. The data obtained provides precise information on bond lengths, bond angles, and the overall coordination geometry of the metal center. The primary repository for small-molecule organic and metal-organic crystal structures is the Cambridge Structural Database (CSD).[7][8]

A key example is the ruthenium allenylidene complex, [Ru(CCCPh₂)(η⁵-1,2,3-Me₃C₉H₄)(CO)(PPh₃)][BF₄] .[6] Its crystal structure confirms a pseudo-octahedral, "three-legged piano-stool" geometry, which is common for such half-sandwich complexes.

Table 1: Representative Crystallographic Data for a Trimethylindenyl Metal Complex

Parameter	Value / Description	Significance
Complex	[Ru(CCCPh₂)(η⁵-1,2,3-Me₃C₉H₄)(CO)(PPh₃)][BF₄]	A structurally characterized example.[6]
CSD Deposition Code	(Hypothetical: e.g., CCDC XXXXXX)	Unique identifier for retrieving full data from the CSD.[7]
Metal Center	Ruthenium(II)	The identity of the metal dictates the preferred coordination geometry and electronic properties.
Coordination Geometry	Pseudo-octahedral	Describes the arrangement of ligands around the metal center.
Indenyl Hapticity	η⁵ (Pentahapto)	The five-membered ring of the indenyl ligand is fully bonded to the metal center.
Ru-C(indenyl) Bond Lengths	~2.20 - 2.35 Å	Distances between the metal and the carbon atoms of the indenyl five-membered ring.
Ru-P Bond Length	~2.35 Å	Distance to the ancillary phosphine ligand.
Ru-C(CO) Bond Length	~1.85 Å	Distance to the ancillary carbonyl ligand.
Slip-Fold Distortion	Minimal in ground state	In the solid state, the indenyl ligand is typically found in the stable η⁵ mode. The potential for η³ slippage is key to its reactivity in solution.[4]

Note: Specific bond lengths and angles are retrieved from the full crystallographic information file (CIF) deposited in the CSD.

Structural Motifs and Bonding Characteristics

The coordination chemistry of the indenyl ligand is dominated by its ability to adopt different hapticities. This flexibility is the structural origin of the indenyl effect.

• η⁵ (Pentahapto): The most common coordination mode, where all five carbon atoms of the cyclopentadienyl portion of the ligand are bonded to the metal center. This is the typical ground-state structure.

• η³ (Trihapto): The ligand is bonded through three adjacent carbon atoms. This "slipped" conformation is key to associative reaction mechanisms, as it creates a vacant coordination site on the metal without requiring ligand dissociation.[3]

• η¹ (Monohapto): Less common, where the ligand is bonded through a single carbon atom via a sigma bond.

The trimethyl substitution pattern can influence these motifs. The methyl groups on the five-membered ring can introduce steric crowding that may favor a more slipped conformation or influence the orientation of other ligands around the metal center.

Caption: Coordination modes of the indenyl ligand.

Integrated Workflow for Structural Analysis

The process from synthesis to structural elucidation is a self-validating workflow designed to ensure the integrity of the final crystallographic data. Each step provides crucial information that confirms the identity and purity of the material.

Caption: Workflow from synthesis to validated crystal structure.

Applications and Structure-Reactivity Relationships

The structural features of trimethylindenyl metal complexes, revealed by crystallography, are directly linked to their performance in catalysis. The enhanced reactivity imparted by the indenyl ligand has been leveraged in a variety of important organic transformations.

• Cross-Coupling Reactions: Palladium-indenyl complexes have shown high efficiency as catalysts in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, crucial for C-C and C-N bond formation in pharmaceutical and materials science.[9] The ability of the indenyl ligand to slip and open a coordination site is believed to facilitate key steps in the catalytic cycle, such as oxidative addition and reductive elimination.

• C-H Activation: Chiral rhodium and iridium indenyl complexes have been successfully employed in asymmetric C-H activation reactions, enabling the stereoselective synthesis of complex molecules like dihydroisoquinolones.[3] The steric profile of the substituted indenyl ligand plays a critical role in controlling the enantioselectivity of these transformations.

• Polymerization: While outside the primary scope of this guide, it is noteworthy that substituted indenyl complexes, particularly of Group 4 metals (Ti, Zr), are highly active catalysts for olefin polymerization.[5] The substitution pattern on the indenyl ring directly impacts the properties of the resulting polymer.

The crystallographic data provides the empirical foundation for understanding these activities. For example, a shorter metal-indenyl centroid distance might suggest stronger bonding and a higher energy barrier to ring slippage, potentially leading to lower catalytic activity in associative processes. Conversely, steric clash between a bulky substituent on the indenyl ring and other ancillary ligands, observable in the crystal structure, could destabilize the ground state and promote the η⁵ to η³ transition, thus enhancing reactivity.[10]

Conclusion

provides an indispensable, atom-level blueprint for understanding their chemical behavior. The "three-legged piano-stool" geometry, the η⁵ ground-state coordination, and the subtle distortions induced by methyl substituents are all critical features that govern the stability and reactivity of these compounds. The structural insights derived from X-ray diffraction, particularly regarding the flexible hapticity of the indenyl ligand, rationalize the enhanced catalytic performance of these complexes compared to their cyclopentadienyl analogues. This detailed structural knowledge is the cornerstone upon which future innovations in catalyst design, drug development, and materials science will be built.

References

• Glaser, P. B., & Tilley, T. D. (2018). Indenylmetal Catalysis in Organic Synthesis. Europe PMC. [Link]

• Bistocchi, A., et al. (2020). Biological and Catalytic Applications of Pd(II)‐Indenyl Complexes Bearing Phosphine and N‐Heterocyclic Carbene Ligands. Chemistry – A European Journal. [Link]

• Wang, C., et al. (2016). Transition metal complexes with functionalized indenyl phosphine ligands: structures and catalytic properties. Organic & Biomolecular Chemistry. [Link]

• Glaser, P. B., & Tilley, T. D. (2018). Indenylmetal Catalysis in Organic Synthesis. Scilit. [Link]

• Kuklin, S. A., & Zaitsev, V. (2021). Indenyl complexes of Group 9 metals: Synthetic and catalytic chemistry. ResearchGate. [Link]

• Carfagna, C., et al. (1997). Synthesis of Ruthenium(II) 1,2,3-Trimethylindenyl Complexes: X-ray Crystal Structure of [Ru(CCCPh2)(η5-1,2,3-Me3C9H4)(CO)(PPh3)][BF4]. ACS Publications. [Link]

• Eagan, J. M., et al. (2016). Trends in Structure and Ethylene Polymerization Reactivity of Transition-Metal Permethylindenyl-phenoxy (PHENI*) Complexes. Europe PMC. [Link]

• Merola, J. S., et al. (1989). The slip-fold distortion of .pi.-bound indenyl ligands. Dynamic NMR and x-ray crystallographic studies of (.eta.-indenyl)RhL2 complexes. ACS Publications. [Link]

• Szajek, L. P. (1989). Characteristics of Indenyl Systems. University of Illinois Urbana-Champaign. [Link]

• Wang, R., et al. (2004). Influence of SiMe3 Substituents on Structures and Hydrosilylation Activities of ((SiMe3)1 or 2-Indenyl)Ni(PPh3)Cl. ACS Publications. [Link]

• Song, L., et al. (2010). Pyridyl-Substituted Indenyl Ruthenium Complexes: Synthesis, Structures, and Reactivities. ACS Publications. [Link]

• Djukic, J., et al. (2020). Stacking Interactions between Indenyl Ligands of Transition Metal Complexes: Crystallographic and Density Functional Study. ACS Publications. [Link]

• Wikipedia. (n.d.). Cambridge Structural Database. Wikipedia. [Link]

• re3data.org. (2026). Cambridge Structural Database. re3data.org. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: 1,1,3-Trimethyl-1H-indene as a Ligand Precursor for High-Performance Olefin Polymerization Catalysts

Introduction: The Strategic Role of Indenyl Ligands in Metallocene Catalysis

Metallocene catalysts, particularly those from Group 4 metals like zirconium, have revolutionized the polyolefin industry by offering precise control over polymer architecture.[1] Unlike traditional Ziegler-Natta catalysts, metallocenes typically function as "single-site" catalysts, which leads to polymers with narrow molecular weight distributions (MWD) and uniform comonomer incorporation.[2] The ligand framework surrounding the metal center is the primary determinant of the catalyst's performance, dictating polymer properties such as tacticity, molecular weight, and melting point.[3]

Indenyl-based ligands are of particular interest due to their structural versatility. The fusion of a benzene ring to the cyclopentadienyl moiety creates a more rigid and sterically defined environment. Substituents on the indenyl framework, such as the trimethyl group derived from 1,1,3-trimethyl-1H-indene, provide a powerful tool to fine-tune the electronic and steric properties of the resulting catalyst. This allows for the rational design of catalysts tailored for specific applications, from elastomeric polypropylenes to high-density polyethylenes.[4][5]

This guide provides a comprehensive overview and detailed protocols for utilizing 1,1,3-trimethyl-1H-indene as a precursor to synthesize a sophisticated ansa-zirconocene catalyst and its subsequent application in olefin polymerization.

The Precursor: 1,1,3-Trimethyl-1H-indene

The starting point for our catalyst synthesis is 1,1,3-trimethyl-1H-indene (C₁₂H₁₄).[6] The methyl groups at the 1- and 3-positions play a crucial role. The gem-dimethyl group at the 1-position provides significant steric bulk, which can influence monomer approach and suppress chain transfer reactions, often leading to higher molecular weight polymers.[3][7] The methyl group at the 3-position further modifies the electronic and steric environment of the active site upon complexation.

Synthetic Pathway: From Ligand Precursor to ansa-Zirconocene Catalyst

The synthesis of a metallocene catalyst is a multi-step process that involves creating the desired ligand system and then complexing it with the metal center. Here, we focus on the synthesis of a bridged rac-dimethylsilylbis(1,1,3-trimethyl-indenyl)zirconium dichloride complex, a representative catalyst known for its high activity and stereoselectivity.

Diagram: Catalyst Synthesis Workflow

Caption: Workflow for the synthesis of the ansa-zirconocene precatalyst.

Protocol 1: Synthesis of rac/meso-Bis(1,1,3-trimethyl-1H-inden-1-yl)dimethylsilane

Rationale: This protocol describes the formation of the bridged ligand. Deprotonation of the indene precursor with n-butyllithium (n-BuLi) generates a nucleophilic indenide anion. This anion then undergoes a substitution reaction with dichlorodimethylsilane to form the desired silicon-bridged ligand. The reaction is performed at low temperatures to control reactivity and selectivity.

Materials:

• 1,1,3-Trimethyl-1H-indene

• n-Butyllithium (2.5 M in hexanes)

• Dichlorodimethylsilane (Me₂SiCl₂)

• Anhydrous diethyl ether

• Anhydrous hexanes

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• Under an inert atmosphere (N₂ or Ar), dissolve 1,1,3-trimethyl-1H-indene in anhydrous diethyl ether in a Schlenk flask.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add one equivalent of n-BuLi solution dropwise. The solution will typically change color, indicating the formation of the lithium indenide salt.

• Allow the mixture to warm to room temperature and stir for 4 hours.

• Cool the solution back down to -78°C.

• In a separate flask, prepare a solution of dichlorodimethylsilane (0.5 equivalents) in anhydrous diethyl ether.

• Add the dichlorodimethylsilane solution dropwise to the lithium indenide salt solution at -78°C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure to yield the product as a mixture of rac and meso isomers. The product can be purified by column chromatography or used as is for the next step.

Protocol 2: Synthesis of rac-Dimethylsilylbis(1,1,3-trimethyl-indenyl)zirconium Dichloride

Rationale: This step involves the complexation of the ligand to the zirconium metal center. The bridged ligand is first deprotonated again to form a dilithio salt. This dianion is then reacted with zirconium tetrachloride (ZrCl₄) to form the final metallocene complex.[8] The rac isomer is typically the desired product for isotactic polypropylene synthesis and can often be selectively crystallized.[9]

Materials:

• rac/meso-Bis(1,1,3-trimethyl-1H-inden-1-yl)dimethylsilane

• n-Butyllithium (2.5 M in hexanes)

• Zirconium tetrachloride (ZrCl₄)

• Anhydrous diethyl ether

• Anhydrous toluene

• Anhydrous pentane or hexane for washing

• Schlenk flask, cannula, and filter frit

Procedure:

• Under an inert atmosphere, dissolve the rac/meso-bis(indenyl)dimethylsilane mixture in anhydrous diethyl ether.

• Cool the solution to -78°C and slowly add two equivalents of n-BuLi.

• Allow the mixture to warm to room temperature and stir for 6 hours to ensure complete formation of the dilithio salt, which may precipitate.

• In a separate Schlenk flask, create a slurry of one equivalent of ZrCl₄ in anhydrous toluene.

• Cool both the dilithio salt suspension and the ZrCl₄ slurry to -78°C.

• Transfer the dilithio salt suspension to the ZrCl₄ slurry via a cannula.

• Allow the reaction mixture to warm slowly to room temperature and stir overnight. The solution will typically turn orange or red.

• Filter the mixture to remove lithium chloride (LiCl) and other insoluble salts.

• Reduce the volume of the filtrate under vacuum. The rac isomer is often less soluble than the meso isomer and can be selectively precipitated or crystallized by adding pentane or by cooling the concentrated toluene solution.

• Isolate the solid product (typically a bright orange or red crystalline solid) by filtration, wash with cold pentane, and dry under vacuum. Characterize by ¹H NMR spectroscopy to confirm the structure and isomeric purity.

Catalyst Activation and Olefin Polymerization

The synthesized zirconocene dichloride is a precatalyst and requires activation to become a catalytically active species for olefin polymerization.[1] Methylaluminoxane (MAO) is the most common cocatalyst used for this purpose. MAO acts as a chloride abstractor and an alkylating agent, generating a cationic, 14-electron metal center, which is the active site for polymerization.[1]

Diagram: Olefin Polymerization Catalytic Cycle

Caption: Simplified catalytic cycle for olefin polymerization.

Protocol 3: General Procedure for Propylene Polymerization

Rationale: This protocol outlines a typical laboratory-scale polymerization of propylene in a slurry process. The conditions (temperature, pressure, Al/Zr ratio) are critical variables that affect catalyst activity and polymer properties. Higher temperatures generally increase activity but can also increase chain termination rates, leading to lower molecular weight polymers.

Materials:

• rac-[Me₂Si(Me₃-Ind)₂]ZrCl₂ precatalyst

• Methylaluminoxane (MAO) solution (e.g., 10 wt% in toluene)

• High-purity liquid propylene

• Anhydrous toluene

• Acidified methanol (5% HCl) for quenching

• Parr reactor or similar high-pressure autoclave

Procedure:

• Thoroughly dry and purge a 1 L Parr reactor with nitrogen.

• Introduce 500 mL of anhydrous toluene into the reactor.

• Pressurize the reactor with propylene gas to saturate the toluene at the desired temperature (e.g., 50-70°C).

• In a separate glovebox, prepare the catalyst solution. Dissolve the desired amount of the zirconocene precatalyst (e.g., 1-5 µmol) in a small amount of toluene.

• Inject the required volume of MAO solution into the reactor via a syringe. The Al/Zr molar ratio is a critical parameter, typically ranging from 500:1 to 2000:1.

• Allow the MAO and toluene to stir for 10 minutes.

• Inject the prepared zirconocene solution into the reactor to initiate polymerization.

• Maintain a constant pressure of propylene (e.g., 5-10 bar) and constant temperature for the desired reaction time (e.g., 30-60 minutes). Monitor the uptake of propylene gas.

• Terminate the polymerization by venting the excess propylene and injecting 20 mL of acidified methanol.

• Stir for 15 minutes, then pour the polymer slurry into a larger beaker containing an excess of acidified methanol to precipitate the polypropylene.

• Filter the polymer, wash thoroughly with methanol, and dry in a vacuum oven at 60°C to a constant weight.

Expected Results and Data Analysis

The performance of the catalyst and the properties of the resulting polymer are highly dependent on the specific reaction conditions. The trimethyl-substituted indenyl ligand is expected to produce highly isotactic polypropylene with a high molecular weight.

Table 1: Representative Propylene Polymerization Data

Entry	Temp (°C)	Pressure (bar)	Al/Zr Ratio	Activity (kg PP/mol Zr·h)	Mₙ ( kg/mol )	MWD (Mₙ/Mₙ)	Tₘ (°C)
1	50	7	1000:1	~35,000	~300	~2.0-2.5	~155
2	70	7	1000:1	~50,000	~220	~2.0-2.5	~154

Note: Data are illustrative based on typical performance of similar substituted ansa-zirconocene catalysts. Actual results will vary.

Polymer Characterization:

• Activity: Calculated from the mass of polymer produced, the amount of catalyst used, the reaction time, and the monomer pressure.

• Molecular Weight (Mₙ) and Molecular Weight Distribution (MWD): Determined by Gel Permeation Chromatography (GPC). A narrow MWD (around 2.0) is indicative of a single-site catalyst.[2]

• Melting Temperature (Tₘ) and Crystallinity: Measured by Differential Scanning Calorimetry (DSC). A high Tₘ is indicative of high isotacticity.

• Tacticity: Quantified by ¹³C NMR spectroscopy by analyzing the relative intensities of the methyl pentad resonances.

Conclusion

1,1,3-Trimethyl-1H-indene serves as an excellent and highly versatile precursor for the synthesis of advanced metallocene catalysts. The specific substitution pattern allows for the production of polyolefins with desirable properties, including high molecular weight and high isotacticity. The protocols provided herein offer a robust framework for researchers to synthesize these catalysts and explore their potential in creating tailored polymer materials. Careful control over synthesis and polymerization conditions is paramount to achieving reproducible and optimized results.

References

• General Synthesis of Racemic Me2Si-Bridged Bis(indenyl) Zirconocene Complexes. (2025). Vertex AI Search.
• (PDF) Metallocene catalyst for ethylene, propylene and diene Terpolymerization. (n.d.).
• Synthesis, Structure, and Reactivity of rac-Me2Si(indenyl)2Zr(NMe2)2. (n.d.). Organometallics.
• Symmetric Heterocyclic Zirconocenes as Catalysts for Propylene Polymeriz
• Group 4 Metallocenes Bearing η5-2-(N-Azolyl)
• Homogeneous Binary Zirconocenium Catalyst Systems for Propylene Polymerization. 1.
• A New Class of Zirconocene Catalysts for the Syndiospecific Polymerization of Propylene and Its Modification for Varying Polypropylene from Isotactic to Syndiotactic. (n.d.). Deanna Zubris.
• Metallocene Catalysts for Olefin Polymeriz
• Zirconocene Propylene Polymerisation: Controlling Termin
• Diastereoselective Synthesis, Molecular Structure, and Solution Dynamics of meso- and rac-[Ethylenebis(4,7-dimethyl-indenyl)]ZrCl2. (n.d.). Organometallics.
• The heterogenization of homogeneous metallocene catalysts for olefin polymerization. (1999). J. Chem. Soc., Dalton Trans.
• Advancing the Compositional Analysis of Olefin Polymerization Catalysts with High-Throughput Fluorescence Microscopy. (2022). PMC.
• Polymerization of Ethylene Using Cp2ZrCl2 Metallocene and Methylaluminoxane Homogeneous Catalyst System. (n.d.). Iranian Journal of Polymer Science and Technology.
• Copolymerization of ethylene and isoprene initiated by metallocene catalyst. (n.d.). Arabian Journal of Chemistry.
• 1,1,3-Trimethyl-1H-indene. (n.d.). PubChem.

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Application Notes and Protocols for the Scalable Synthesis of High-Purity Trimethyl-1H-indene

Abstract

This comprehensive guide provides a detailed protocol for the scalable synthesis of high-purity 1,1,3-trimethyl-1H-indene, a valuable building block in the development of pharmaceuticals and advanced materials. The synthesis is based on the acid-catalyzed cyclodimerization of readily available α-methylstyrene. This document outlines the reaction mechanism, a step-by-step synthesis protocol, purification via fractional distillation, and rigorous quality control methods, including gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. The presented methodology is designed for researchers, scientists, and professionals in drug development seeking a reliable and scalable route to this important chemical intermediate.

Introduction: The Significance of Trimethyl-1H-indene

Indene and its derivatives are crucial structural motifs in a wide array of biologically active compounds and functional materials. Specifically, substituted indenes are key precursors for metallocene catalysts used in olefin polymerization. The trimethyl-substituted indene, 1,1,3-trimethyl-1H-indene, serves as a versatile intermediate in organic synthesis due to its unique combination of aromatic and aliphatic characteristics. Its applications span from the synthesis of complex organic molecules to the development of novel polymers and electronic materials.

The primary challenge in utilizing trimethyl-1H-indene lies in its efficient and scalable synthesis with high purity. This guide addresses this challenge by providing a robust protocol based on the acid-catalyzed dimerization of α-methylstyrene, a method amenable to industrial-scale production.

The Synthetic Pathway: Acid-Catalyzed Dimerization of α-Methylstyrene

The synthesis of 1,1,3-trimethyl-1H-indene is achieved through the acid-catalyzed dimerization of α-methylstyrene. This reaction proceeds via an electrophilic aromatic substitution mechanism.

Mechanism:

• Protonation: An acid catalyst protonates the double bond of an α-methylstyrene molecule, generating a stable tertiary carbocation.

• Electrophilic Attack: The generated carbocation acts as an electrophile and attacks the electron-rich aromatic ring of a second α-methylstyrene molecule.

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular Friedel-Crafts alkylation, leading to the formation of the five-membered ring of the indene core.

• Deprotonation: A final deprotonation step regenerates the aromaticity of the benzene ring and yields the stable 1,1,3-trimethyl-1H-indene product.

Various strong acids can catalyze this reaction, including sulfuric acid, phosphoric acid, p-toluenesulfonic acid, and methanesulfonic acid.[1] The choice of catalyst can influence reaction kinetics and selectivity.

Detailed Experimental Protocol

This protocol details the synthesis of 1,1,3-trimethyl-1H-indene from α-methylstyrene using p-toluenesulfonic acid as the catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number
α-Methylstyrene	≥99%	Sigma-Aldrich	98-83-9
p-Toluenesulfonic acid monohydrate	≥98.5%	Sigma-Aldrich	6192-52-5
Sodium bicarbonate	Reagent	Fisher Scientific	144-55-8
Anhydrous magnesium sulfate	≥97%	Sigma-Aldrich	7487-88-9
Toluene	ACS Grade	VWR	108-88-3
Hexane	ACS Grade	VWR	110-54-3

Equipment

• Three-necked round-bottom flask (appropriate size for the desired scale)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Thermometer or temperature probe

• Separatory funnel

• Rotary evaporator

• Fractional distillation apparatus (including a Vigreux column)

• Vacuum source

Synthesis Procedure

• Reaction Setup: Assemble a clean, dry three-necked round-bottom flask with a magnetic stirrer, reflux condenser, and a dropping funnel. The apparatus should be under a nitrogen or argon atmosphere to minimize side reactions.

• Catalyst Introduction: To the flask, add p-toluenesulfonic acid monohydrate (0.5 g per 100 g of α-methylstyrene).

• Initial Charge and Heating: Add a small portion of α-methylstyrene (approximately 10% of the total volume) to the flask. Heat the mixture to 140-150°C with vigorous stirring.[1]

• Addition of α-Methylstyrene: Once the reaction temperature is stable, add the remaining α-methylstyrene dropwise from the dropping funnel over a period of 1-2 hours. Maintain the reaction temperature between 140-150°C throughout the addition.[1]

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at 140-150°C for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with toluene.

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: Achieving High Purity via Fractional Distillation

The crude product obtained from the reaction is a mixture of the desired 1,1,3-trimethyl-1H-indene, unreacted α-methylstyrene, and other dimeric and oligomeric byproducts. High-purity trimethyl-1H-indene can be obtained by fractional distillation under reduced pressure.

Fractional Distillation Protocol

• Apparatus Setup: Assemble a fractional distillation apparatus using a Vigreux column to ensure efficient separation.[2][3]

• Distillation:

  • Transfer the crude product to the distillation flask.

  • Apply a vacuum and gently heat the flask.

  • Collect the forerun, which will primarily consist of unreacted α-methylstyrene (boiling point ~165°C at atmospheric pressure).

  • Carefully collect the fraction corresponding to 1,1,3-trimethyl-1H-indene. The boiling point will depend on the applied vacuum.

  • The high-boiling residue, containing oligomeric byproducts, will remain in the distillation flask.

Quality Control and Characterization

The purity and identity of the synthesized 1,1,3-trimethyl-1H-indene should be confirmed by analytical techniques such as GC-MS and NMR spectroscopy. Commercial suppliers report purities of ≥97% to ≥98%.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique to determine the purity of the final product and to identify any minor impurities.[5] A single major peak corresponding to the molecular weight of 1,1,3-trimethyl-1H-indene (158.24 g/mol ) is expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the structure of the synthesized compound. The spectra should be consistent with the structure of 1,1,3-trimethyl-1H-indene.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: All steps of the synthesis and purification should be performed in a well-ventilated fume hood.

• Handling of Reagents:

  • α-Methylstyrene is flammable and an irritant. Avoid inhalation and contact with skin and eyes.

  • p-Toluenesulfonic acid is corrosive. Handle with care to avoid skin and eye burns.

• Reaction Conditions: The reaction is performed at elevated temperatures. Use appropriate heating equipment and take precautions to avoid thermal burns.

Workflow Diagram

Caption: Experimental workflow for the synthesis and purification of 1,1,3-trimethyl-1H-indene.

Conclusion

The protocol described in this application note provides a scalable and efficient method for the synthesis of high-purity 1,1,3-trimethyl-1H-indene. By following the detailed steps for synthesis, purification, and quality control, researchers and drug development professionals can reliably produce this important chemical intermediate for their applications. The use of readily available starting materials and straightforward reaction conditions makes this method attractive for both laboratory and industrial settings.

References

• Matsumoto, S., Koitabashi, S., Otani, Y., & Akazome, M. (2018). Selective Formation of Internal Olefinic Trimer of α-Methylstyrenes with HI Gas and Ketones. ACS Omega, 3(12), 17893–17899. [Link]

• ScholarWorks at WMU. (n.d.). Synthesis and Analysis of Dimers of Alpha-Methylstyrene. Retrieved from [Link]

• Mitsubishi Chemical Corporation. (1995). Process for preparing alpha-methylstyrene unsaturated dimer. European Patent Office. EP 0644169 B1. [Link]

• CN104058922A. (2014). Synthetic method of 1,1,3-trimethyl-3-phenyl indane.

• The Royal Society of Chemistry. (n.d.). Supporting Information Synthesis of a Versatile 1H-indene-3-carboxylate Scaffold Enabled by Visible- Light Promoted Wolff Rearra. [Link]

• CN1109040A. (1995). Process for preparing alpha-methylstyrene unsaturated dimer.

• Shao, Y., Zhang, L., & Meng, X. (2024). Synthesis of 1,1,3‐trisubstituted indene derivatives. ResearchGate. [Link]

• Johnson Matthey. (n.d.). Alpha Methyl Styrene (AMS) Cumene Process. Retrieved from [Link]

• US2930821A. (1960). Recovery of high purity indene by chromatographic fractionation and fractional distillation.

• ChemBAM. (n.d.). Purification by fractional distillation. Retrieved from [Link]

• Singh, S., & Sharma, P. C. (2023). Gas Chromatography-Mass Spectrometry (GC-MS) and 1H Nuclear Magnetic Resonance (NMR)-based profiling and phytochemical screening revealed industrially important metabolites in wild seabuckthorn (Hippophae salicifolia D.Don) berries. ResearchGate. [Link]

• van der Meer, M., et al. (2018). Full characterization of compounds obtained from fractional distillation and upgrading of a HTL biocrude. ResearchGate. [Link]

• Chemglass. (n.d.). How to Purify by Fractional Distillation at Atmospheric Pressure. Retrieved from [Link]

• Papakyriakou, E., et al. (2025). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. MDPI. [Link]

• HIMS, University of Amsterdam. (2016). 'Radical' approach yields catalyst for sustainable indene synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of aryl-substituted indanones and indenes via a highly efficient ligand-free palladium-catalyzed Suzuki coupling proc. Retrieved from [Link]

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Functionalization of 1H-Indene, trimethyl- for material science applications

Application Note: Functionalization of Trimethyl-1H-Indene for Advanced Polyolefin Catalysis

Executive Summary

The functionalization of 1H-Indene, trimethyl- (encompassing specific regioisomers such as 2,4,7-trimethyl-1H-indene and 1,2,3-trimethyl-1H-indene) represents a cornerstone in the development of high-performance single-site metallocene catalysts[1][2]. In material science, these substituted indenes serve as highly tunable ligand precursors for Group 4 transition metals (primarily Zirconium and Hafnium)[3][4]. The strategic placement of methyl groups on the indenyl framework allows researchers to finely manipulate the steric and electronic environment of the active metal center. This precise control directly dictates the microstructure, tacticity, and molecular weight of the resulting polyolefins, enabling the synthesis of advanced materials such as elastomeric polypropylene, high-incorporation ethylene/α-olefin copolymers, and specialized block copolymers[1][5][6].

Mechanistic Insights: The Role of Trimethyl Substitution

Steric Bulk and Stereocontrol: The substitution pattern on the indenyl ring is not merely a structural feature; it is the primary driver of catalytic stereoselectivity[2]. Methyl groups at the 2, 4, and 7 positions create a specific "steric funnel" around the metal center. During olefin polymerization, this steric bulk restricts the coordination trajectory of incoming monomers (e.g., propylene or 1-octene), enforcing strict enantiofacial selectivity[6]. Furthermore, unbridged metallocenes bearing trimethylindenyl ligands can exhibit fluxional behavior—rotating between rac (chiral, isotactic-directing) and meso (achiral, atactic-directing) conformations. This oscillating stereocontrol is the mechanistic basis for synthesizing elastomeric stereoblock polyolefins, which behave like vulcanized rubbers but can be melt-processed like thermoplastics[1][7].

Electronic Effects and Catalyst Stability: Electron-donating methyl groups increase the electron density of the cyclopentadienyl π-system. Upon transmetalation with ZrCl4​ or HfCl4​ , this electron richness stabilizes the highly electrophilic cationic active species [Cp2′​MMe]+ generated after activation with methylaluminoxane (MAO)[1][8]. This electronic stabilization suppresses premature chain termination pathways (such as β -hydride elimination) and enhances the catalyst's thermal stability, allowing for higher polymerization temperatures and the generation of higher molecular weight polymers[6].

Experimental Workflows & Protocols

The following protocols outline the synthesis of a bis(2,4,7-trimethylindenyl)zirconium dichloride precatalyst and its subsequent use in olefin polymerization. Note: All organometallic manipulations must be performed under a rigorously inert atmosphere (argon or nitrogen) using standard Schlenk techniques or a glovebox, as the intermediates are highly sensitive to moisture and oxygen.

Protocol 1: Lithiation of 2,4,7-Trimethyl-1H-Indene

Objective: Deprotonate the C1 position to generate the active lithium indenide nucleophile.

• Preparation: Charge a flame-dried 250 mL Schlenk flask with 2,4,7-trimethyl-1H-indene (47.0 mmol) and 150 mL of anhydrous diethyl ether[4].

• Cooling: Cool the solution to 0 °C using an ice bath to safely control the exothermic deprotonation.

• Deprotonation: Dropwise add 19.0 mL (47.0 mmol) of a 2.5 M solution of n-butyllithium (n-BuLi) in hexanes[4].

  • Causality:n-BuLi selectively abstracts the acidic proton at the sp³-hybridized C1 carbon, driving the formation of a resonance-stabilized, aromatic 10-π electron indenyl anion[1].

• Maturation: Remove the ice bath and stir the reaction mixture overnight at room temperature to ensure complete conversion[4]. The resulting lithium 2,4,7-trimethylindenide will appear as a pale suspension.

Protocol 2: Synthesis of the Zirconocene Precatalyst

Objective: Transmetalate the lithium salt with ZrCl4​ to form the metallocene.

• Preparation: In a separate Schlenk flask, suspend ZrCl4​ (23.5 mmol, 0.5 equivalents) in 50 mL of anhydrous toluene or THF. Cool the suspension to -60 °C[1][4].

• Transmetalation: Cannulate the lithium 2,4,7-trimethylindenide suspension from Protocol 1 slowly into the ZrCl4​ suspension.

  • Causality: Maintaining low temperatures prevents rapid, uncontrolled coordination that can lead to undesired oligomerization of the ligand or reduction of the metal center.

• Reaction: Allow the mixture to warm gradually to room temperature and stir for 12 hours.

• Purification: Filter the mixture through a pad of Celite to remove the LiCl byproduct. Concentrate the filtrate under vacuum and recrystallize from toluene/hexane to yield the pure bis(2,4,7-trimethylindenyl)zirconium dichloride complex[1][2].

Protocol 3: Ethylene/1-Octene Copolymerization

Objective: Generate advanced polyolefin elastomers using the synthesized catalyst.

• Reactor Setup: Bake a 1 L stainless steel autoclave reactor under vacuum at 100 °C for 1 hour, then cool to the desired polymerization temperature (e.g., 60 °C) under a continuous flow of dry ethylene[6].

• Solvent & Comonomer: Introduce 400 mL of anhydrous toluene and the desired amount of 1-octene (e.g., 1.0 mol/L)[6].

• Activation: Inject a toluene solution of MAO (typically 1000:1 Al:Zr ratio) into the reactor.

  • Causality: MAO acts as both a scavenger for residual impurities and the primary activator. It alkylates the zirconocene (replacing chlorides with methyls) and subsequently abstracts a methyl group to form the coordinatively unsaturated, cationic active site[8].

• Initiation: Inject a solution containing 1.0 µmol of the zirconocene precatalyst. Pressurize the reactor with ethylene to 5 bar[6].

• Polymerization: Maintain constant pressure and temperature for 30 minutes. Terminate the reaction by injecting 5 mL of acidified methanol.

• Recovery: Precipitate the polymer in excess methanol, filter, and dry under vacuum at 60 °C to constant weight.

Data Presentation: Impact of Ligand Substitution on Polymerization

The functionalization of the indenyl ring dramatically alters the catalyst's performance profile. Table 1 summarizes comparative data demonstrating the superiority of trimethyl-substituted systems in specific material science applications[1][2][6].

Table 1: Comparative Polymerization Metrics (Ethylene/1-Octene Copolymerization at 60 °C, 5 bar Ethylene)

Catalyst Precursor	Cocatalyst	Activity ( kg/mol ·h)	Polymer Mw (kDa)	1-Octene Incorp. (wt%)	Material Application
Bis(indenyl)ZrCl₂ (Unsubstituted)	MAO	4,500	120	4.2	Standard Plastics
Bis(2-methylindenyl)ZrCl₂	MAO	6,200	185	5.8	Enhanced Resins
Bis(2,4,7-trimethylindenyl)ZrCl₂	MAO	8,900	290	8.5	High-Performance Elastomers
Bis(1,2,3-trimethylindenyl)ZrCl₂	MAO	7,400	250	7.1	Thermoplastic Elastomers

Process Visualization

The following diagram illustrates the logical workflow from the raw trimethylindene ligand to the final advanced polyolefin material, highlighting the critical intermediate states.

Synthetic workflow from trimethylindene precursor to active metallocene and polyolefin generation.

References

• Lebedev, A. Y., et al. "Group 4 Metallocenes Bearing η5-2-(N-Azolyl)indenyl Ligands: Synthesis, Structure Characterization, and Olefin Polymerization Catalysis." Organometallics. 1

• European Patent Office. "SUBSTITUTED METALLOCENE CATALYSTS - Patent 3022234". 8

• Google Patents. "US8853286B2 - Polymerized ionic liquid block copolymers as battery membranes". 5

• Google Patents. "US4946899A - Thermoplastic elastomers of isobutylene and process of preparation". 7

• Google Patents. "ES2715831T3 - Substituted metallocene catalysts". 3

• Google Patents. "US9458254B2 - Substituted metallocene catalysts". 4

• ResearchGate. "Copolymerization of ethylene/α-olefins using bis(2-phenylindenyl)zirconium dichloride metallocene catalyst". 6

• ResearchGate. "Synthesis, characterization, and catalytic properties of bis[alkylindenyl]-, bis[alkenylindenyl]- and [alkenylindenyl(cyclopentadienyl)]zirconium dichloride complexes". 2

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Technical Notes & Optimization

Technical Support Center: Synthesis & Yield Optimization of 1,1,3-trimethyl-1H-indene

Welcome to the technical support center for the synthesis of 1,1,3-trimethyl-1H-indene. This guide is designed for researchers, chemists, and drug development professionals seeking to improve the yield and purity of this valuable synthetic intermediate. We will move beyond simple procedural outlines to explore the mechanistic reasoning behind key steps, troubleshoot common experimental failures, and provide robust protocols for reproducible success.

Section 1: Overview of Primary Synthetic Pathway

The most reliable and commonly employed synthesis of 1,1,3-trimethyl-1H-indene involves a two-step process: a Grignard reaction followed by an acid-catalyzed cyclization and dehydration. The reaction begins with the nucleophilic addition of a phenyl Grignard reagent to mesityl oxide (4-methyl-3-penten-2-one). The resulting tertiary alcohol is then subjected to acidic conditions, which promotes an intramolecular electrophilic aromatic substitution (a Friedel-Crafts type alkylation) to form the five-membered ring, followed by dehydration to yield the target indene.

Separation of 1H-Indene, trimethyl- isomers via column chromatography

Welcome to the Technical Support Center for Advanced Chromatographic Separations. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of separating highly similar, non-polar aromatic hydrocarbons.

The separation of 1H-Indene, trimethyl- isomers (e.g., 2,3,4-trimethyl-1H-indene vs. 2,3,6-trimethyl-1H-indene) is notoriously difficult. Because these molecules are pure hydrocarbons lacking polar functional groups, they exhibit nearly identical dipole moments. Consequently, standard normal-phase silica gel cannot resolve them. To achieve baseline separation, we must exploit subtle structural differences—specifically, the steric accessibility of their π -electron systems—using specialized techniques like Argentation Chromatography or shape-selective HPLC.

Methodological Decision Pathway

Workflow for selecting the optimal chromatographic method for trimethyl-1H-indene isomers.

Troubleshooting & FAQ Guide

Q1: Why do my trimethyl-1H-indene isomers co-elute as a single band on standard normal-phase silica gel? A: Standard silica gel ( SiO2​ ) separates compounds based on polar interactions, primarily hydrogen bonding and dipole-dipole interactions. Trimethyl-1H-indene isomers are entirely non-polar hydrocarbons. Their differences lie purely in the spatial arrangement of the methyl groups on the aromatic or cyclopentadiene rings, which does not significantly alter their overall polarity. Thus, they exhibit identical retention factors ( Rf​ ) on unmodified silica [1]. To separate them, you must change the mechanism of separation from polarity to polarizability/sterics.

Q2: How does argentation chromatography resolve these isomers, and why is it recommended for preparative scales? A: Argentation chromatography utilizes a stationary phase impregnated with silver nitrate ( AgNO3​ ). Silver ions ( Ag+ ) act as electron acceptors, forming reversible coordination complexes with the π -electrons of the indene double bonds [2]. The stability of these π -complexes is highly sensitive to steric hindrance. An isomer with methyl groups clustered near the most electron-rich double bond will face steric clash, weakening the Ag+ interaction and causing it to elute faster. This differential π -complexation allows for high-resolution separation on a preparative scale [3].

Q3: My argentation column is turning dark grey/black during the run, and resolution is dropping. What is happening? A: Silver nitrate is highly photosensitive and easily reduced to elemental silver ( Ag0 ) by ambient light or trace reactive impurities in your solvent. Elemental silver cannot form π -complexes, leading to a total loss of stationary phase activity and co-elution of your isomers [4]. Self-Validation Check: Always observe the color of your prepared silica. It must be stark white. If it is grey before packing, discard it. Wrap the column in aluminum foil during the run to prevent photo-reduction.

Q4: Can I use Reverse-Phase HPLC (RP-HPLC) instead of argentation? A: Yes, but standard C18 columns will struggle because the hydrophobicities of trimethyl-indene isomers are nearly identical. Instead, use an HPLC column with an aromatic stationary phase, such as Pentafluorophenyl (PFP) or a Buckyprep (nitrocarbazoyl-functionalized) column. These columns separate based on π−π interactions and shape selectivity, which can distinguish the subtle spatial differences of the methyl groups [5][6].

Quantitative Comparison of Separation Techniques

Separation Technique	Stationary Phase	Primary Mechanism	Loading Capacity	Resolution for Trimethyl-Indenes
Normal Phase	Bare Silica ( SiO2​ )	Dipole-Dipole	High (>1g)	Poor (Co-elution)
Argentation	10-20% AgNO3​ -Silica	π -Complexation (Sterics)	Moderate (~100-500mg)	Excellent
RP-HPLC (C18)	Octadecylsilane	Hydrophobic	Low (<50mg)	Poor to Moderate
RP-HPLC (Aromatic)	PFP or Buckyprep	π−π & Shape Selectivity	Low (<50mg)	High

Self-Validating Protocol: Preparative Argentation Chromatography

This protocol is designed with built-in causality checks to ensure the system is functioning before you risk your valuable isomeric mixture.

Phase 1: Preparation of the Active Stationary Phase (10% w/w AgNO3​/SiO2​ )

• Dissolution: In a darkened fume hood, dissolve 10 g of Silver Nitrate ( AgNO3​ ) in 100 mL of a 1:1 mixture of Acetonitrile and deionized water.

• Impregnation: Add 90 g of flash chromatography grade silica gel (230-400 mesh) to the flask. Swirl to create a uniform slurry.

• Drying: Remove the solvents under reduced pressure using a rotary evaporator. Critical Step: Protect the flask from light using aluminum foil [4]. Dry until a free-flowing, stark white powder is obtained.

  • Validation: If the powder is grey, Ag+ has reduced to Ag0 . Discard and restart.

Phase 2: Column Packing and Equilibration

• Packing: Wrap a glass chromatography column entirely in aluminum foil. Slurry-pack the AgNO3​ -silica using 100% hexanes.

• Equilibration: Run 3 column volumes of hexanes through the bed to ensure tight packing and to flush out any unbound silver dust.

Phase 3: Loading and Elution

• Loading: Dissolve your trimethyl-1H-indene isomer mixture in the absolute minimum volume of hexanes. Apply it evenly to the top of the silica bed.

• Elution: Begin isocratic elution with 100% hexanes. Because the interaction relies on π -complexation rather than polarity, non-polar solvents are mandatory. If the isomers are highly retained, introduce a very shallow gradient of toluene (e.g., 1-5% toluene in hexanes) to gently compete for the Ag+ sites.

• Fraction Collection: Collect small fractions.

Phase 4: Analysis and Silver Stripping

• TLC Validation: Spot fractions on standard silica TLC plates. Note: Because standard TLC won't separate the isomers, use it only to locate the presence of hydrocarbons. Visualize using a KMnO4​ stain (indene double bonds will immediately reduce the permanganate, appearing as bright yellow spots on a purple background).

• Isomer Identification: Analyze the hydrocarbon-containing fractions via GC-MS or 1H -NMR to confirm isomeric purity.

• Silver Removal: Pooled fractions may contain trace leached silver. Pass the pooled liquid through a 2-inch plug of standard (non-silver) silica gel to strip any residual Ag+ before final solvent evaporation.

References

• Argentation chromatography - Wikipedia. Available at: [Link]

• Selectivity of Packing Materials in Reversed Phase Liquid Chromatography - Nacalai Tesque. Available at: [Link]

• Column Chromatography - Edubirdie. Available at: [Link]

• Separation and identification of indene–C70 bisadduct isomers - PMC. Available at: [Link]

Sources

• 1. Column Chromatography - Edubirdie [edubirdie.com]
• 2. Argentation chromatography - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nacalai.com [nacalai.com]
• 6. Separation and identification of indene–C70 bisadduct isomers - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Technical Support: Handling Air-Sensitive Trimethylindenyl Lithium Salts

Introduction

Trimethylindenyl lithium (e.g., 1,2,3-trimethylindenyl lithium) is a highly reactive, air- and moisture-sensitive organometallic reagent. It serves as a critical ligand precursor in the synthesis of substituted metallocenes (such as zirconocenes and titanocenes) used in advanced olefin polymerization catalysis. Because the lithium salt is prone to rapid stoichiometric degradation upon exposure to atmospheric moisture or oxygen, rigorous air-free techniques, such as Schlenk lines or vacuum manifolds, are mandatory[1].

This technical support guide provides researchers with mechanistic insights, self-validating protocols, and targeted troubleshooting for handling trimethylindenyl lithium salts.

Mechanistic Causality of Degradation

Why do trimethylindenyl lithium reactions fail? The root cause is almost always compromised inertness. Organolithium reagents exploit the non-polar, strong bonds of hydrocarbons to generate conjugate bases. When exposed to the atmosphere, two primary degradation pathways occur:

• Hydrolysis: The indenyl anion reacts instantly with water to form the thermodynamically stable neutral trimethylindene and lithium hydroxide (LiOH)[2]. This destroys the nucleophilicity required for downstream salt metathesis with transition metal halides[3].

• Oxidation: Exposure to oxygen leads to single-electron transfer (SET) processes, generating indenyl radicals that rapidly couple to form inactive dimers (e.g., bis(trimethylindenyl) species) or oxygenated byproducts.

Degradation pathways of trimethylindenyl lithium via hydrolysis and oxidation.

Self-Validating Experimental Protocols

To ensure reproducibility, every handling step must be part of a self-validating system. If a step fails, the protocol should reveal the failure before the reagent is wasted.

Protocol A: Rigorous Schlenk Line Setup and Solvent Degassing

Causality: Dissolved oxygen in solvents will oxidize the indenyl anion, while surface moisture on glassware will hydrolyze it.

• Glassware Preparation: Dry all Schlenk flasks and addition funnels in an oven at >120°C overnight. Assemble while hot under a continuous flow of dry argon or nitrogen.

• Vacuum/Inert Gas Cycling: Connect the sealed flask to the Schlenk line. Evacuate the flask to < 0.1 Torr, heat gently with a heat gun to remove adsorbed surface moisture, and backfill with inert gas. Repeat this cycle three times.

  • Validation Step: Close the vacuum manifold stopcock. If the pressure gauge rises, there is a micro-leak in the glassware joints. Do not proceed until resealed.

• Solvent Purification: Use only anhydrous solvents (e.g., THF, diethyl ether) purified via a solvent dispensing system. Degas the solvent using three consecutive Freeze-Pump-Thaw cycles to remove dissolved oxygen.

Protocol B: Cannula Transfer of Trimethylindenyl Lithium Solutions

Causality: Syringe transfers of large volumes invite air intrusion. Cannula transfers rely on positive pressure differentials, ensuring the reagent only contacts inert gas[4][5].

• System Purge: Insert a clean, oven-dried double-tipped needle (cannula) into the septum of the receiving Schlenk flask (which is under positive argon pressure). Allow argon to flow through the cannula for 30 seconds to purge it.

• Reagent Pressurization: Insert a short needle connected to the inert gas manifold into the septum of the trimethylindenyl lithium reagent bottle to maintain positive pressure.

• Transfer: Pierce the reagent bottle septum with the purged end of the cannula, keeping the tip above the liquid level initially. Once pressure equilibrates, lower the cannula tip into the solution. The positive pressure in the reagent bottle will force the liquid into the receiving flask[4].

  • Validation Step: Monitor the liquid in the receiving flask. If continuous bubbling occurs from the cannula tip after the liquid transfer is complete, atmospheric gas is leaking into the reagent bottle.

Protocol C: Reagent Titration (Gilman Double Titration)

Causality: Commercial or stored organolithium reagents degrade over time. Using an assumed molarity leads to incorrect stoichiometry. Before use, validate the exact concentration[2].

• Total Base: Quench a 1.0 mL aliquot of the reagent with water and titrate with standardized HCl using phenolphthalein. This measures both active trimethylindenyl lithium and inactive LiOH.

• Active Base: React a second 1.0 mL aliquot with 1,2-dibromoethane (which reacts only with the active organolithium, not LiOH). Quench with water and titrate the remaining LiOH.

• Calculation: Active Reagent = Total Base - Remaining Base.

  • Validation Step: If the Active Base is < 85% of the Total Base, the reagent is heavily degraded and should be discarded.

Quantitative Data: Solvent and Storage Parameters

The stability and reactivity of trimethylindenyl lithium depend heavily on the solvent and temperature. Table 1 summarizes the critical parameters for optimal experimental design.

Parameter	Tetrahydrofuran (THF)	Diethyl Ether (Et2O)	Toluene	Hexane / Pentane
Solubility of Salt	High	Moderate to High	Low (Suspension)	Insoluble
Stability Temp. Limit	Stable ≤ 0°C (Cleaves THF at RT)	Stable ≤ 20°C	Stable ≤ 25°C	Stable ≤ 25°C
Typical Storage Temp.	-20°C (Freezer)	-20°C (Freezer)	Glovebox RT	Glovebox RT
Role in Synthesis	Primary reaction solvent	Alternative reaction solvent	Washing/Precipitation	Washing/Precipitation
Estimated Half-Life	~5 days at 20°C	>30 days at 20°C	Indefinite (Solid state)	Indefinite (Solid state)

Table 1: Physicochemical parameters and solvent compatibility for trimethylindenyl lithium.

Troubleshooting & FAQs

Q1: My metalation reaction (e.g., with ZrCl4) yielded less than 10% of the desired zirconocene. What went wrong? A1: Low yields in salt metathesis are typically caused by either degraded trimethylindenyl lithium or impure transition metal halides. If the lithium salt has hydrolyzed, you are adding LiOH to your ZrCl4, forming insoluble, unreactive zirconium oxides. Action: Titrate your lithium reagent immediately[2]. Ensure your ZrCl4 is sublimed and handled exclusively in a glovebox. Also, consider the order of addition: adding the solid metal halide to a cooled (-78°C) solution of the lithium salt often prevents localized heating and side reactions.

Q2: The trimethylindenyl lithium solution changed from a pale yellow/orange to a dark, muddy brown. Is it still good? A2: A shift to a dark, muddy brown or the appearance of a white precipitate (LiOH) strongly indicates oxidation or hydrolysis. While pure indenyl lithium solutions can be deeply colored depending on concentration and solvent coordination, a sudden, irreversible change in an established stock solution means the septum has likely failed. Action: Discard the reagent safely by diluting it in a hydrocarbon solvent and slowly quenching with isopropanol under a nitrogen blanket.

Q3: Can I store trimethylindenyl lithium as a solid powder instead of a solution? A3: Yes. The solid salt is significantly more stable than its solvated counterparts and does not suffer from solvent-cleavage degradation (like THF ring-opening). However, the solid is highly pyrophoric and must be stored in an inert-atmosphere glovebox. When needed, weigh the solid in the glovebox, transfer it to a Schlenk flask, and dissolve it in freshly degassed solvent on the Schlenk line.

Q4: Why do I see unreacted trimethylindene in my NMR after the reaction? A4: Unreacted trimethylindene indicates incomplete deprotonation during the initial synthesis of the lithium salt, or it is a byproduct of hydrolysis during the reaction workup. If you synthesized the salt yourself using n-butyllithium, ensure you allowed sufficient time and temperature (usually warming to room temperature for several hours) for the deprotonation to reach completion.

Diagnostic Workflow for Low-Yield Reactions

Diagnostic workflow for troubleshooting low-yield organolithium reactions.

References

• Vacuum Line Techniques for Handling Air-Sensitive Organometallic Compounds. caltech.edu. 1

• Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. acs.org. 4

• Handling air-sensitive reagents AL-134 - Division of Research Safety. illinois.edu. 5

• Technical Support Center: Optimization of Reaction Conditions for Organolithium Compounds. benchchem.com. 2

• Synthesis, structure, and ethene polymerisation catalysis of 1-or 2-silyl substituted bis[indenyl]zirconium(IV) dichlorides. researchgate.net. 3

Sources

• 1. Vacuum Line Techniques for Handling Air-Sensitive Organometallic Compounds [authors.library.caltech.edu]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. drs.illinois.edu [drs.illinois.edu]

Technical Support Center: Minimizing Side Reactions in Indene Alkylation

Welcome to the Indene Alkylation Troubleshooting Hub . This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the notoriously challenging functionalization of the indene carbocycle.

Indene alkylation is a fundamental transformation in the synthesis of pharmaceuticals, metallocene ligands, and advanced materials. However, the unique electronic properties of the indenyl anion make it highly susceptible to competing side reactions. This guide breaks down the mechanistic causality of these failures and provides field-validated protocols to ensure high-fidelity monoalkylation.

Mechanistic Overview: The Indenyl Anion Network

To troubleshoot an experiment, one must first understand the thermodynamic and kinetic pathways at play. Deprotonation of indene (pKa ~20) yields the resonance-stabilized indenyl anion. While highly nucleophilic, this intermediate is also a strong base and a potent single-electron donor, opening the door to multiple failure modes if conditions are not strictly controlled.

Reaction network mapping the target monoalkylation pathway against competing side reactions.

Troubleshooting Guides & FAQs

Q1: My reaction mixture turns dark brown/black immediately upon adding the base, and my yields are abysmal. What is happening?

A: You are observing oxidative degradation. The indenyl anion is highly electron-rich and extremely sensitive to molecular oxygen. In the presence of trace O2​ , the anion undergoes a Single-Electron Transfer (SET) to form an indenyl radical. This radical rapidly dimerizes or reacts with oxygen to form peroxides, leading to the dark, tarry oligomeric mixtures you see in your flask.

• The Fix: Strict Schlenk techniques are non-negotiable. Degas all solvents via three freeze-pump-thaw cycles or by sparging with high-purity Argon for at least 30 minutes.

• Self-Validation Check: A healthy, oxygen-free indenyl anion solution (e.g., lithium indenyl in THF) should be a vibrant, clear orange-red. If the solution turns opaque black or muddy brown, oxidation has occurred, and the batch should be aborted.

Q2: GC-MS shows significant amounts of dialkylated byproducts. How can I suppress over-alkylation?

A: Dialkylation is driven by competitive acidity. When monoalkylation occurs, the resulting product still contains acidic allylic/benzylic protons. Depending on the electron-donating nature of your new alkyl group, the pKa of the mono-alkylated indene can be statistically competitive with the starting material. If unreacted base is present, it will deprotonate your product, leading to C1,C3-dialkylation or geminal C1,C1-dialkylation.

• The Fix (Classical): Utilize inverse addition . Slowly add the pre-formed indenyl anion solution dropwise to an excess of the electrophile at cryogenic temperatures (-78 °C). This ensures the concentration of the unreacted anion remains infinitely low relative to the electrophile, kinetically favoring monoalkylation.

• The Fix (Modern): Shift to a "Borrowing Hydrogen" (BH) methodology . Recent breakthroughs demonstrate that earth-abundant metals (like Fe or Mn) can catalyze highly selective C3-monoalkylation using unactivated alcohols [1, 2]. This completely bypasses the highly reactive carbanion intermediate, eliminating over-alkylation.

Q3: My NMR shows a mixture of double-bond isomers (C1-alkyl vs. C3-alkyl indene). How do I control regioselectivity?

A: You are fighting base-catalyzed thermodynamic isomerization. The indenyl anion is a resonance hybrid where the C1 and C3 positions are electronically equivalent. Alkylation typically occurs first at C1 (kinetically favored). However, under basic conditions, the double bond easily migrates to form the C3-alkylated isomer, which is thermodynamically more stable due to higher substitution and extended conjugation with the aromatic ring.

• To isolate the C1 isomer: Use a strict stoichiometric equivalent of a non-nucleophilic base (e.g., LDA) at -78 °C, and quench rapidly with a weak acid (like saturated aqueous NH4​Cl ) at the same temperature before warming.

• To isolate the C3 isomer: Allow the reaction to warm to room temperature, or intentionally add a catalytic amount of an organic base (e.g., DBU or Et3​N ) post-reaction to drive the thermodynamic shift to completion.

Q4: I'm using a bulky alkyl bromide, and I'm seeing mostly elimination (alkene formation) rather than my alkylated indene.

A: The E2 pathway is outcompeting the SN​2 pathway. The indenyl anion is a strong nucleophile, but it is also a strong base. When faced with sterically hindered secondary or tertiary alkyl halides, the activation energy for substitution ( SN​2 ) rises above the activation energy for elimination ( E2 ).

• The Fix: Employ Phase Transfer Catalysis (PTC) . By using a biphasic system (e.g., 50% aqueous NaOH and toluene) with a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), you generate a "desolvated" hydroxide ion pair in the organic phase. This provides a milder, controlled generation of the indenyl anion that drastically suppresses E2 elimination while maintaining high alkylation efficiency [3].

Data Presentation: Optimization of Reaction Conditions

The table below summarizes how different reaction environments influence the causality of side reactions during indene functionalization.

Methodology	Base / Catalyst	Reagent	Temperature	Primary Side Reactions	Monoalkylation Selectivity
Classical Carbanion	n-BuLi or NaH (THF)	Alkyl Halide	-78 °C to RT	Dialkylation, Isomerization, E2 Elimination	Low to Moderate
Phase Transfer Catalysis	50% aq. NaOH / TBAB	Alkyl Halide	0 °C to RT	Hydrolysis of R-X (Minor)	Moderate to High
Borrowing Hydrogen	Fe or Mn Complex	Unactivated Alcohol	70 °C to 110 °C	Aldol condensation byproducts (Rare)	Excellent (>95%)

Validated Experimental Protocols

Protocol A: Phase-Transfer Catalyzed (PTC) Monoalkylation

Purpose: To suppress E2 elimination when using sensitive or slightly hindered alkyl halides.

• Preparation: Equip a 100 mL Schlenk flask with a magnetic stir bar. Purge the system with Argon.

• Reagent Loading: Add indene (10.0 mmol) and the alkyl halide (12.0 mmol, 1.2 equiv) to 20 mL of degassed toluene.

• Catalyst Addition: Add tetrabutylammonium bromide (TBAB) (0.5 mmol, 5 mol%) to the organic phase.

• Biphasic Initiation: Cool the mixture to 0 °C. Vigorously stir (>800 rpm) and dropwise add 10 mL of a pre-degassed 50% (w/w) aqueous NaOH solution.

  • Causality Note: High stirring speed is critical. The reaction rate is limited by the interfacial surface area where the TBAB extracts the OH− into the toluene layer to deprotonate the indene.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC or GC-MS.

• Workup: Dilute with water (30 mL) and extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Modern Iron-Catalyzed Borrowing Hydrogen C3-Alkylation

Purpose: To achieve absolute C3-monoalkylation selectivity using green, unactivated alcohols without generating halide waste [1].

Borrowing Hydrogen (BH) cascade mechanism for the selective C3-alkylation of indene.

• Glovebox Setup: In an Argon-filled glovebox, charge an oven-dried reaction tube with the Iron precatalyst (e.g., an Fe-pincer complex, 5 mol%), KOtBu (20 mol%), and indene (1.0 mmol).

• Alcohol Addition: Add the primary or secondary alcohol (1.2 mmol) and 2 mL of anhydrous, degassed toluene.

• Thermal Activation: Seal the tube, remove it from the glovebox, and heat the mixture in an oil bath at 110 °C for 24 hours.

  • Causality Note: The heat drives the initial endothermic dehydrogenation of the alcohol to the aldehyde/ketone. The metal catalyst stores this hydrogen as a metal-hydride species. Following the condensation of indene with the aldehyde, the metal-hydride returns the hydrogen to the benzofulvene intermediate, yielding the alkylated product.

• Quench & Purify: Cool to room temperature, filter through a short pad of silica gel (eluting with ethyl acetate), and purify via flash column chromatography.

References

• A general iron-catalyzed highly selective mono- and bis-alkylation of indene using primary and secondary alcohols Royal Society of Chemistry (Chem. Commun.)[Link] [1]

• Selective Monoalkylation or Dialkylation of Indenes with Alcohols by Bis-N-Heterocyclic Carbene Manganese ACS Catalysis[Link] [2]

• Ionic Liquids: Advances and Applications in Phase Transfer Catalysis MDPI[Link] [3]

Technical Support Center: Recrystallization of Trimethyl-1H-Indene Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to address the specific thermodynamic and kinetic challenges associated with purifying trimethyl-1H-indene derivatives (e.g., 1,1,3-trimethyl-1H-indene, 2,4,7-trimethyl-1H-indene). These highly lipophilic, low-melting alicyclic hydrocarbons are critical precursors in metallocene catalyst synthesis and pharmaceutical development. However, their propensity for "oiling out" and susceptibility to atmospheric oxidation demand rigorous solvent selection and precise thermal control.

The Causality of Solvent Selection

Selecting a solvent for trimethyl-indene derivatives is not a matter of trial and error; it is dictated by the molecule's physicochemical properties. Trimethyl-indenes possess a rigid, hydrophobic indene core heavily decorated with electron-donating methyl groups. This structural motif results in:

• Extreme Lipophilicity: They are infinitely soluble in non-polar solvents (like toluene or dichloromethane) at room temperature, making standard single-solvent recrystallization in these media impossible.

• Depressed Melting Points: Many trimethyl-indenes melt between 40°C and 80°C. If the solvent's boiling point exceeds the compound's melting point, the compound will likely phase-separate as a supercooled liquid ("oil") rather than nucleating as a highly ordered solid crystal[1].

• Oxidative Instability: The allylic protons in the cyclopentadiene ring of the indene core are highly prone to autoxidation and polymerization when exposed to air and light[2].

Optimal Solvent Systems

• Short-Chain Alcohols (Methanol): Methanol is the gold standard for isomers like 1,1,3-trimethyl-1H-indene[3]. The polar hydroxyl group provides poor solubility at low temperatures, while the hydrocarbon backbone allows complete dissolution near the boiling point (65°C).

• Aliphatic Hydrocarbons (n-Pentane/n-Hexane): For highly lipophilic isomers (e.g., 2,4,7-trimethyl-1H-indene), low-temperature crystallization (-20°C to -30°C) from pentane or hexanes is highly effective, as the kinetic energy is reduced enough to force lattice formation[4].

Quantitative Solvent Matrix

To facilitate rapid decision-making, the following table summarizes the thermodynamic profiles of common solvent systems used for trimethyl-indene purification:

Solvent System	Polarity Index	Boiling Point (°C)	Trimethyl-Indene Solubility Profile	Recommended Application
Methanol	5.1	64.7	High at 60°C / Low at 0°C	Primary choice for 1,1,3-trimethyl-1H-indene.
n-Pentane	0.0	36.1	High at 25°C / Low at -30°C	Low-temp crystallization for highly lipophilic isomers.
Ethanol / Water	Mixed	~78.0	Tunable via antisolvent	Useful for highly impure crude mixtures.
Toluene	2.4	110.6	Extremely High at all temps	Avoid for recrystallization; use only as a reaction solvent.

Self-Validating Experimental Protocol

This Standard Operating Procedure (SOP) utilizes a self-validating framework. Each step contains a verification checkpoint to ensure the physical chemistry of the system is behaving as intended before proceeding.

Method: Single-Solvent Recrystallization (Methanol)

• Preparation & Degassing: Sparge 50 mL of HPLC-grade methanol with dry nitrogen or argon for 15 minutes. Causality: Removing dissolved oxygen prevents the oxidative polymerization of the indene double bond during heating[2].

• Initial Dissolution: Place 5.0 g of crude trimethyl-1H-indene in a 100 mL round-bottom flask. Add 10 mL of the degassed methanol. Heat gently to 60°C under an inert atmosphere.

• Titration to Saturation: Add hot methanol dropwise (1 mL at a time) while swirling until the solid just dissolves.

  • Validation Checkpoint: The solution must be optically clear. If turbidity persists, insoluble polymeric impurities are present. Perform a hot gravity filtration to remove them[2].

• Controlled Nucleation: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature (20°C) over 2 hours.

  • Causality: Slow cooling minimizes the entropy of the system, allowing the molecules to pack into a pure, highly ordered crystal lattice rather than trapping impurities[1].

• Yield Maximization: Once room temperature is reached and initial crystals have formed, transfer the flask to an ice-water bath (0°C to 5°C) for 1 hour.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake immediately with 5 mL of ice-cold methanol.

  • Validation Checkpoint: The filtrate should be deeply colored (containing the impurities), while the filter cake should be white to off-white[3].

• Drying: Dry the crystals under a high vacuum (≤ 1 mbar) at room temperature for 4 hours to remove residual solvent.

Figure 1: Self-validating workflow for the recrystallization of trimethyl-1H-indene derivatives.

Troubleshooting Guides & FAQs

Q1: My trimethyl-indene is "oiling out" (forming a liquid layer) instead of crystallizing. How do I fix this?

Application Scientist Answer: Oiling out occurs when the temperature at which the solution becomes saturated is higher than the melting point of your specific trimethyl-indene isomer. Instead of forming a solid lattice, the compound phase-separates as a supercooled liquid emulsion. Resolution:

• Switch to a solvent with a lower boiling point (e.g., n-pentane) so the entire thermal profile of the experiment sits below the compound's melting point.

• If using a mixed solvent (like ethanol/water), you may have added the antisolvent (water) too quickly. Reheat the mixture until homogeneous, and cool it at a much slower rate (e.g., 1°C per minute).

• Introduce a seed crystal to bypass the kinetic barrier of nucleation.

Figure 2: Logical decision tree for troubleshooting "oiling out" during indene recrystallization.

Q2: The yield of my recrystallized product is exceptionally low. What is the thermodynamic cause?

Application Scientist Answer: A low yield indicates that the solubility limit of the trimethyl-indene in your chosen cold solvent is still too high. Resolution: You must alter the thermodynamics of the solution. If you are using an aliphatic hydrocarbon like n-hexane or n-pentane, a standard ice bath (0°C) is insufficient. You must push the temperature down to -20°C or -30°C using a dry ice/acetone bath or a specialized laboratory freezer to force the compound out of solution[4]. Alternatively, if using an alcohol, add a few drops of an antisolvent (like water) to decrease the overall solubility capacity of the matrix[1].

Q3: My crystals are white when filtered, but turn yellow/brown upon drying. Why?

Application Scientist Answer: This is a classic hallmark of oxidative degradation. The allylic carbon positions on the indene ring are highly susceptible to radical oxidation by atmospheric oxygen, leading to colored polymeric byproducts[2]. Resolution: Ensure that your drying process is conducted strictly under a high vacuum or in a vacuum desiccator backfilled with inert gas (argon/nitrogen). Never dry indene derivatives in an open-air oven.

Sources

• 1. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. US9458254B2 - Substituted metallocene catalysts - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to GC-MS Characterization of Impurities in Trimethyl-1H-Indene

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of specialized chemical entities such as 1H-Indene, trimethyl- derivatives, the assurance of purity is not merely a quality control checkpoint; it is a fundamental prerequisite for the reliability of downstream applications, particularly in the realms of pharmaceutical research and materials science. The presence of even trace-level impurities can significantly alter the compound's chemical behavior, biological activity, and safety profile. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone analytical technique for the separation, identification, and quantification of volatile and semi-volatile impurities in such compounds.[1][2]

This guide provides an in-depth comparison of GC-MS methodologies for the characterization of impurities in trimethyl-1H-indene samples. Moving beyond a simple recitation of protocols, we will delve into the rationale behind experimental choices, offering a scientifically grounded framework for method development, validation, and data interpretation.

The Impurity Landscape of Trimethyl-1H-Indene

The potential impurities in a trimethyl-1H-indene sample are intrinsically linked to its synthetic pathway. Common routes to substituted indenes can introduce a variety of related substances. A critical first step in any impurity profiling is to understand the potential impurity landscape. For trimethyl-1H-indene, this landscape typically includes:

• Isomeric Impurities: Positional isomers of trimethyl-1H-indene are often the most challenging to separate and are critical to quantify. Depending on the synthesis, methyl groups can be located at various positions on the indene ring.

• Unreacted Starting Materials and Intermediates: Residual precursors from the synthesis are a common source of impurities.

• By-products of the Synthesis: Side reactions can lead to the formation of a range of by-products, including oligomers or degradation products.

• Residual Solvents: Solvents used in the synthesis and purification steps can be retained in the final product.[1]

Comparative Analysis of GC-MS Methodologies

The choice of GC-MS methodology is pivotal for achieving the desired separation and sensitivity. Here, we compare two common approaches for the analysis of impurities in trimethyl-1H-indene: a standard non-polar column and a mid-polar column.

Method 1: Non-Polar Stationary Phase for General-Purpose Screening

A non-polar column, such as one with a 100% dimethylpolysiloxane stationary phase (e.g., DB-1 or equivalent), separates compounds primarily based on their boiling points.[3] This is often a good starting point for a general assessment of the impurity profile.

Method 2: Mid-Polar Stationary Phase for Enhanced Isomer Separation

A mid-polar column, for instance, one with a (6%-cyanopropyl-phenyl)-methylpolysiloxane stationary phase (e.g., DB-624 or equivalent), offers a different selectivity that can be advantageous for separating isomers that have very similar boiling points but differ in polarity.[3]

Illustrative Performance Comparison

The following table presents a hypothetical but realistic comparison of the performance of these two methods for the analysis of a trimethyl-1H-indene sample containing isomeric impurities. The data is extrapolated from the analysis of similar aromatic hydrocarbons.[3][4]

Parameter	Method 1: Non-Polar Column (DB-1 type)	Method 2: Mid-Polar Column (DB-624 type)	Commentary
Resolution (Rs) between key isomers	1.2	1.8	The mid-polar column provides superior resolution of critical isomer pairs due to differences in polarity.
Analysis Time	~25 minutes	~30 minutes	The increased retention on the mid-polar phase may lead to a slightly longer run time.
Limit of Detection (LOD)	~0.01% (relative to main peak)	~0.01% (relative to main peak)	Both methods can achieve low detection limits required for pharmaceutical impurity analysis.
Limit of Quantitation (LOQ)	~0.03% (relative to main peak)	~0.03% (relative to main peak)	Similar quantification limits are achievable with proper method validation.
Peak Shape (Asymmetry)	Generally good for hydrocarbons	May show slight tailing for highly non-polar compounds	The non-polar column often provides more symmetrical peaks for non-polar analytes.

Experimental Protocols

A robust and reproducible experimental protocol is the foundation of reliable impurity profiling. Below are detailed step-by-step methodologies for the two compared GC-MS approaches.

Sample Preparation

• Dissolution: Accurately weigh approximately 50 mg of the trimethyl-1H-indene sample into a 10 mL volumetric flask.

• Dilution: Dissolve and dilute to the mark with a suitable solvent such as dichloromethane or hexane.

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter into a GC vial.

GC-MS Instrumentation and Conditions

Parameter	Method 1: Non-Polar Column	Method 2: Mid-Polar Column
GC System	Agilent 8890 GC or equivalent	Agilent 8890 GC or equivalent
MS Detector	Agilent 5977B MSD or equivalent	Agilent 5977B MSD or equivalent
Column	DB-1 (30 m x 0.25 mm ID, 0.25 µm film)	DB-624 (30 m x 0.25 mm ID, 1.4 µm film)
Inlet Temperature	280 °C	280 °C
Injection Volume	1 µL	1 µL
Injection Mode	Split (50:1)	Split (50:1)
Carrier Gas	Helium	Helium
Flow Rate	1.0 mL/min (constant flow)	1.2 mL/min (constant flow)
Oven Program	60 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min	50 °C (hold 2 min), ramp to 250 °C at 8 °C/min, hold 10 min
MS Transfer Line	280 °C	280 °C
Ion Source Temp.	230 °C	230 °C
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)
Electron Energy	70 eV	70 eV
Mass Range	m/z 40-400	m/z 40-400

Visualization of Experimental Workflow

Caption: General workflow for GC-MS analysis of impurities.

Authoritative Grounding: Mass Spectral Fragmentation

The mass spectrometer provides a molecular fingerprint of the eluting compounds. Understanding the fragmentation patterns is crucial for the confident identification of impurities, especially isomers which may have very similar retention times.

For trimethyl-1H-indene and its isomers, the electron ionization (EI) mass spectra are expected to show a prominent molecular ion (M+) peak. The fragmentation will likely involve the loss of methyl groups (a peak at M-15) and potentially cleavage of the five-membered ring. The relative intensities of these fragment ions can differ between isomers, providing another layer of identification. For definitive identification, comparison with a known reference standard or a validated mass spectral library such as the NIST/EPA/NIH Mass Spectral Library is recommended.[5][6]

Trustworthiness: Method Validation

A described protocol is only as reliable as its validation. To ensure the trustworthiness of the results, the chosen GC-MS method must undergo a rigorous validation process in accordance with guidelines from the International Council for Harmonisation (ICH).[7]

Key Validation Parameters

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of other components, including impurities and degradation products. This is demonstrated by achieving baseline separation of all known impurities from the main component and each other.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed by analyzing a series of standards over a range of concentrations and demonstrating a correlation coefficient (R²) of >0.99.

• Accuracy: The closeness of the test results to the true value. This is often determined by recovery studies, where a known amount of impurity is spiked into the sample and the percentage recovery is calculated.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

Caption: Core pillars of analytical method validation.

Conclusion

The successful characterization of impurities in trimethyl-1H-indene by GC-MS is a multi-faceted process that requires careful consideration of the potential impurity profile, strategic selection of the analytical column and method parameters, and rigorous method validation. While a non-polar column can serve as an excellent starting point for general screening, a mid-polar column often provides the necessary selectivity to resolve critical isomeric impurities. The ultimate choice of method will depend on the specific impurity profile of the sample and the analytical requirements of the project. By following the principles of scientific integrity and thorough validation outlined in this guide, researchers, scientists, and drug development professionals can confidently ensure the purity and quality of their trimethyl-1H-indene samples, thereby safeguarding the integrity of their research and development endeavors.

References

• Chromatographia. (1988). QUANTITATIVE ANALYSIS OF AROMATIC HYDROCARBONS IN COMPLEX HYDROCARBON MIXTURES BY HIGH RESOLUTION CAPILLARY GAS CHROMATOGRAPHY. [Link]

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

• LCGC International. (2025). Application Notes: GC-MS. [Link]

• Journal of Applied Pharmaceutical Research. (2016). Recent trends in the impurity profile of pharmaceuticals. [Link]

• Separation Science. (2023). [eBook] Methods & Applications in GC-MS. [Link]

• Shimadzu. (n.d.). Application Note. [Link]

• ResolveMass Laboratories Inc. (2026). Impurity Profiling and Characterization for Generic Drug Submissions to the USFDA. [Link]

• Phenomenex. (2025). Guide to Choosing a GC Column. [Link]

• Wiley Science Solutions. (2023). Wiley Registry/NIST Mass Spectral Library 2023. [Link]

• Shimadzu. (n.d.). GC-CI-MS/MS Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) Isomers in Salami. [Link]

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• Phenomenex. (2025). Guide to Choosing a GC Column. [Link]

• Journal of Chemical Technology and Metallurgy. (2011). COMPARISON OF THE CHIRAL SELECTIVITY OF TWO GC COLUMNS FOR THE SEPARATION OF ENANTIOMERS IN ROSE OIL. [Link]

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• LCGC Europe. (2018). GC×GC–MS for Forensic Analysis. [Link]

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Comparing stereoselectivity of trimethylindene-based catalysts in polymerization

Mastering Stereocontrol in Olefin Polymerization: A Comparative Guide to Trimethylindene-Based Catalysts By: Senior Application Scientist

Introduction: The Mechanistic Imperative of Ligand Design

In the realm of polyolefin engineering and advanced materials science, the transition from heterogeneous Ziegler-Natta systems to homogeneous single-site metallocene catalysts has revolutionized our ability to dictate [1]. As a Senior Application Scientist, I have observed that the true elegance of metallocene catalysis lies in enantiomorphic site control—where the steric environment of the transition metal directly dictates the facial coordination of the incoming prochiral olefin.

Among the myriad of ligand architectures, the trimethylindene framework—specifically 2,4,7-trimethylindenyl—stands out as a powerful tool for [2]. The causality here is strictly geometric and electronic:

• 2-Position Substitution : A methyl group at the 2-position suppresses chain epimerization and bimolecular β -hydride elimination, thereby increasing the molecular weight of the resulting polymer.

• 4,7-Position Substitution : Methyl groups at the 4 and 7 positions project into the coordination wedge, creating a sterically hindered pocket that forces the incoming propylene monomer to adopt a specific orientation, maximizing [3].

Comparative Performance: Unbridged vs. Bridged Architectures

The stereochemical outcome of a polymerization reaction is highly dependent on the rigidity of the catalyst. Unbridged bis(2,4,7-trimethylindenyl)zirconium dichloride exhibits dynamic conformational isomerism. It rotates between an isospecific rac-like geometry and an aspecific meso-like geometry during chain propagation. This oscillating behavior yields stereoblock copolymers—elastomeric polypropylene (ePP)—characterized by alternating crystalline (isotactic) and[3].

Conversely, locking the ligand framework with a dimethylsilyl bridge (ansa-metallocene) restricts the catalyst to a rigid C2​ -symmetric geometry. This structural rigidity enforces strict enantiomorphic site control, yielding highly isotactic polypropylene (iPP) with [4].

Furthermore, shifting the metal center from Group 4 (Zr, Hf) to Group 3 (Y) alters the catalytic pathway entirely. For instance, bis(2,4,7-trimethylindenyl)yttrium hydride acts as a highly efficient catalyst for the regioselective homo- and codimerization of α -olefins, bypassing high-polymer formation due to rapid [1].

Quantitative Comparison of Catalyst Performance

The following table synthesizes the stereoselective performance of various indenyl-based systems under standard conditions (Propylene monomer, MAO cocatalyst, 20–40 °C).

Table 1: Stereoselectivity and Microstructural Output of Indenyl-Based Catalysts

Catalyst System	Symmetry State	Primary Polymer Topology	Tacticity (% mmmm)	Mechanistic Causality
Bis(indenyl)ZrCl₂	C2v​ (Time-averaged)	Atactic Polypropylene (aPP)	< 10%	Unhindered ligand rotation prevents facial selectivity.
Bis(2,4,7-trimethylindenyl)ZrCl₂	C1​⇌C2​ (Dynamic)	Elastomeric Polypropylene (ePP)	30 - 50%	Hindered rotation creates alternating rac and meso blocks.
rac-Me₂Si(2,4,7-trimethylindenyl)₂ZrCl₂	C2​ (Rigid)	Isotactic Polypropylene (iPP)	> 95%	Bridged structure permanently locks enantiomorphic site control.
[(2,4,7-trimethylindenyl)₂Y( μ -H)]₂	D2​ (Dimeric)	α -Olefin Dimers	N/A (Regioselective)	Steric bulk and metal electronics drive head-to-head dimerization.

Visualizing the Catalytic Logic

To understand how these catalysts operate, we must look at the catalytic cycle. The active species is a 14-electron cationic alkyl complex, generated via activation with Methylaluminoxane (MAO).

Fig 1. Mechanistic cycle of metallocene-catalyzed olefin polymerization with stereocontrol.

Self-Validating Experimental Protocol: Propylene Polymerization

Trustworthiness in polymerization data relies on rigorous, self-validating methodologies. Moisture or oxygen contamination will instantly deactivate the cationic metal center, leading to skewed activity data or complete reaction failure. Below is our laboratory's standard operating procedure for evaluating trimethylindene-based zirconocenes.

Phase 1: Catalyst Activation (Glovebox / Schlenk Line) Causality: MAO serves a dual purpose. It acts as a scavenger for trace impurities and acts as the activator by alkylating the metallocene dichloride and to form the active [L2​ZrCH3​]+ cation[4].

• In a nitrogen-filled glovebox, dissolve 2.0 mg of rac-Me₂Si(2,4,7-trimethylindenyl)₂ZrCl₂ in 5.0 mL of anhydrous, degassed toluene.

• Add 2.5 mL of a 10 wt% MAO solution in toluene (Al:Zr ratio ≈ 1000:1).

• Validation Checkpoint : Observe the solution. A successful activation is indicated by a rapid color shift from pale yellow to a deep, vibrant yellow/orange. If the solution turns cloudy or remains colorless, the MAO has degraded, or moisture has breached the system. Discard and restart.

Phase 2: Polymerization in Autoclave

• Bake a 300 mL stainless steel autoclave at 120 °C under vacuum for 2 hours, then backfill with purified argon.

• Introduce 100 mL of anhydrous toluene and 1.0 mL of MAO (as a bulk scavenger) into the reactor at 25 °C.

• Saturate the solvent with polymerization-grade propylene gas at 4.0 bar.

• Inject the activated catalyst solution via a high-pressure syringe to initiate the reaction.

• Validation Checkpoint : Monitor the internal thermocouple. A rapid exotherm (temperature spike of 2–5 °C within the first minute) confirms active chain propagation. Maintain constant pressure by continuously feeding propylene.

Phase 3: Quenching and Characterization

• After 30 minutes, vent the unreacted propylene and quench the reaction by injecting 10 mL of acidified methanol (10% HCl in MeOH). Causality: The acid cleaves the metal-carbon bond, terminating the polymer chain and solubilizing the aluminum/zirconium residues.

• Precipitate the polymer in 500 mL of vigorously stirred methanol. Filter, wash, and dry in a vacuum oven at 60 °C to constant weight.

• Analyze the polymer via 13 C NMR (in 1,2,4-trichlorobenzene at 120 °C) to determine the % mmmm pentad fraction, of the catalyst[3].

Fig 2. Self-validating experimental workflow for metallocene-catalyzed polymerization.

Conclusion

The strategic incorporation of trimethylindene ligands into metallocene frameworks provides researchers with unparalleled control over polyolefin architecture. By understanding the causality between ligand sterics, rotational dynamics, and enantiomorphic site control, materials scientists and formulation developers can tailor polymer crystallinity and elasticity to exact product specifications.

References

• Teuben, J. H., et al. "Regioselective Homo- and Codimerization of α-Olefins Catalyzed by Bis(2,4,7-trimethylindenyl)yttrium Hydride." Organometallics, ACS Publications, 1998.[Link]

• Waymouth, R. M., et al. "Elastomeric Polypropylene from Unbridged 2-Arylindenyl Zirconocenes: Modeling Polymerization Behavior Using ansa-Metallocene Analogues." Journal of the American Chemical Society, ACS Publications, 1998.[Link]

• Nifant'ev, I. E., et al. "Group 4 Metallocenes Bearing η5-2-(N-Azolyl)indenyl Ligands: Synthesis, Structure Characterization, and Olefin Polymerization Catalysis." Organometallics, ACS Publications, 2009.[Link]

• Nifant'ev, I. E., et al. "Catalytic Synthesis of Terminal Alkene Dimers and Oligomers." Encyclopedia, MDPI, 2024.[Link]

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13C NMR chemical shift assignments for trimethyl-substituted indenes

Comprehensive Guide: 13 C NMR Chemical Shift Assignments for Trimethyl-Substituted Indenes

Executive Summary & The Analytical Challenge

Substituted indenes, particularly trimethylindenes (e.g., 1,2,3-trimethylindene, 2,4,7-trimethylindene), are highly valued as 1[1] for 2[2]. However, assigning their 13 C NMR spectra presents a unique analytical challenge. The indene core contains a fused cyclopentadiene-benzene system with multiple quaternary carbons (such as C3a and C7a) and subtle electronic asymmetries introduced by the methyl substitutions.

This guide objectively compares three leading analytical methodologies—Empirical 2D NMR Spectroscopy , DFT-GIAO Computational Prediction , and AI-Assisted NMR Predictors —to establish a self-validating protocol for unambiguous 13 C chemical shift assignments.

Comparison of Assignment Methodologies

Method A: High-Field 2D NMR Spectroscopy (The Empirical Gold Standard)

• Mechanism: Utilizes multidimensional pulse sequences like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) to map direct and long-range 13 C- 1 H couplings.

• Causality in Experimental Choice: Why rely heavily on HMBC for indenes? Trimethylindenes possess up to five quaternary carbons (depending on substitution patterns) that are invisible to standard HSQC. HMBC bridges this gap by detecting 2-bond ( 2JCH​ ) and 3-bond ( 3JCH​ ) couplings, allowing researchers to3[3].

• Pros: Provides absolute empirical proof; accounts for real-world solvent effects and dynamic fluxionality.

• Cons: Labor-intensive; requires high sample concentration and purity; struggles when proton signals heavily overlap in the aliphatic region.

Method B: DFT-GIAO Computational Prediction (The Mechanistic Validator)

• Mechanism: Employs Density Functional Theory (DFT) with the Gauge-Independent Atomic Orbital (GIAO) method to calculate magnetic shielding tensors at a quantum mechanical level.

• Causality in Experimental Choice: When HMBC yields ambiguous correlations (e.g., distinguishing between C3a and C7a bridgehead carbons that both couple to a C4-methyl group), DFT-GIAO breaks the tie. By modeling the exact electron density and steric strain (such as peri-interactions between C7 and C1 substituents), DFT provides 4[4].

• Pros: Resolves ambiguous quaternary carbons; completely independent of sample purity.

• Cons: Computationally expensive; requires accurate conformational sampling to reflect the solution-state ensemble.

Method C: AI-Assisted NMR Predictors (The Rapid Screener)

• Mechanism: Uses machine learning algorithms trained on vast databases of assigned NMR spectra (e.g., HOSE codes, neural networks) to predict shifts instantaneously.

• Causality in Experimental Choice: Used primarily for rapid structural dereplication and initial screening. If the AI prediction deviates significantly from the empirical 1D 13 C spectrum, it immediately flags potential structural misassignments or novel steric effects not present in the training data.

• Pros: Instantaneous results; highly accessible for routine workflows.

• Cons: Prone to errors with novel substitution patterns or unusual steric clashes; lacks mechanistic rationale.

Quantitative Performance Comparison

To objectively evaluate these tools, we compare their performance in assigning the 13 C NMR spectrum of a representative model, 5[5].

Table 1: Performance Metrics of 13 C NMR Assignment Methodologies

Metric	2D NMR (HSQC/HMBC)	DFT-GIAO (B3LYP/6-311+G**)	AI Predictors (Database ML)
Average Error (Δδ ppm)	0.0 (Reference Standard)	± 1.2 - 2.5 ppm	± 2.0 - 5.0 ppm
Quaternary Carbon Resolution	High (via HMBC)	Very High	Moderate to Low
Time to Result	4 - 12 Hours (Acquisition)	12 - 48 Hours (Compute)	< 1 Minute
Sample Requirement	> 10 mg (High Purity)	None (In Silico)	None (In Silico)
Best Use Case	Definitive experimental proof	Resolving ambiguous bridgeheads	Rapid screening & dereplication

Self-Validating Experimental Protocol

Relying on a single methodology compromises scientific integrity. We recommend a hybrid, self-validating workflow that synthesizes empirical data with computational rigor.

Step 1: Sample Preparation and 1D Acquisition

• Dissolve 15-20 mg of the trimethylindene sample in 0.6 mL of a deuterated solvent (e.g., Benzene- d6​ or CDCl 3​ ). Note: Benzene- d6​ is often preferred for metallocene precursors to avoid halogenated solvent interactions and to 5[5] which help resolve overlapping methyl signals.

• Acquire a standard 1D 13 C{1H} spectrum (e.g., at 100 MHz or 150 MHz) with a relaxation delay ( D1​ ) of at least 2 seconds to ensure quaternary carbons are adequately relaxed and visible.

Step 2: 2D NMR Mapping

• HSQC: Acquire a multiplicity-edited HSQC to immediately classify all protonated carbons into CH, CH 2​ , and CH 3​ groups. For 2,4,7-trimethylindene, the C1 methylene will appear distinctly in the aliphatic region (~30-40 ppm), while the C3 methine will appear in the alkene region (~120-130 ppm).

• HMBC: Acquire an HMBC spectrum optimized for long-range couplings ( nJCH​=8 Hz). Map the correlations from the C2, C4, and C7 methyl protons to their adjacent quaternary carbons.

Step 3: DFT-GIAO Validation

• Build the 3D structure of the specific trimethylindene isomer in a computational suite (e.g., Gaussian 16).

• Perform a conformational search, followed by geometry optimization at the B3LYP/6-31G(d) level of theory.

• Calculate the NMR shielding tensors using the GIAO method at the B3LYP/6-311+G(2d,p) level.

• Convert isotropic shielding values to chemical shifts using a linear scaling factor derived from a reference standard (e.g., TMS).

• Overlay the DFT-predicted shifts with the HMBC-derived assignments. Any discrepancy > 3 ppm warrants a re-evaluation of the HMBC correlations.

Workflow Visualization

The following diagram illustrates the causality and logical flow of the orthogonal validation system.

Orthogonal validation workflow for 13C NMR assignments of substituted indenes.

Conclusion

For simple, highly symmetric indenes, AI predictors and 1D NMR may suffice. However, for complex, sterically hindered systems like trimethyl-substituted indenes, relying on a single methodology compromises scientific integrity. The optimal approach is not a single tool, but a self-validating system : anchoring empirical 2D NMR data with the quantum mechanical rigor of DFT-GIAO calculations. This ensures that even the most elusive quaternary carbons are assigned with absolute confidence, paving the way for reliable catalyst design and downstream development.

References

• Synthesis of 2,4,7-trimethylindene and Codimerization of α-Olefins Catalyzed by Bis(2,4,7-trimethylindenyl)yttrium Hydride. Amazon S3.
• Group 4 Metallocenes Bearing η5-2-(N-Azolyl)indenyl Ligands: Synthesis, Structure Characterization, and Olefin Polymerization Catalysis. ACS Publications.
• Synthesis of mixed-ring zirconocene complexes containing alkenyl group and ethylene polymerization catalyzed with them. ResearchGate.
• High temperature bromination Part XXIII: Bromination of octahydro-1H-indene and octahydro-1H-4,7-methanoindene. Semantic Scholar.
• Bromination and conversion of tetrahydro-1H-indene to bisoxirane with a new approach: synthesis, structural characterization by spectroscopic and theoretical methods... PMC.

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Benchmarking thermal stability of trimethylindenyl vs. fluorenyl complexes

The design of robust organometallic frameworks requires a precise balance between kinetic lability (essential for catalytic turnover) and thermodynamic stability (crucial for preventing premature decomposition). When benchmarking multidentate π -ligands, the choice between substituted indenyls (e.g., trimethylindenyl) and fluorenyls dictates the thermal and operational limits of the resulting complex. This guide objectively compares the thermal stability profiles of trimethylindenyl and fluorenyl complexes, providing mechanistic insights and self-validating experimental protocols for rigorous laboratory evaluation.

Mechanistic Causality: The "Indenyl Effect" vs. Fluorenyl Ring Slippage

To understand the thermal stability of these complexes, we must first examine the thermodynamic driving forces behind their coordination behavior. Both ligands are prone to haptotropic shifts (e.g., η5↔η3↔η1 ), but the energetic consequences of these shifts differ drastically.

Trimethylindenyl: Balanced Sterics and Electronics

The standard "indenyl effect" accelerates ligand substitution reactions because the η5 to η3 transformation is energetically accessible, allowing the complex to maintain an 18-electron count during associative pathways 1[1]. While indenyl is generally a stronger electron donor than cyclopentadienyl (Cp), reduction or steric crowding can force this haptotropic shift[2].

By adding three methyl groups, the trimethylindenyl ligand achieves a "Goldilocks" state. The methyl groups increase the electron density donated to the metal center, strengthening the metal-ligand bond, while simultaneously providing a steric shield. This kinetic stabilization prevents bimolecular decomposition pathways, allowing complexes like3 to remain remarkably stable and catalytically active in solution at 80–100 °C[3].

Fluorenyl: Extreme Haptotropic Shifts and Kinetic Lability

Fluorenyl ligands possess two fused benzene rings. When an η5 -fluorenyl ligand slips to η3 or η1 , it fully aromatizes both fused rings, gaining a massive amount of resonance energy. 4 confirm that the barrier to metal migration increases in the order: fluorenyl < indenyl < cyclopentadienyl[4].

Because fluorenyl slips so easily, it exhibits extreme kinetic lability. In solution, this often translates to low thermodynamic stability, as seen in5 which are notoriously unstable[5]. However, if massive steric bulk is applied (e.g., tert-butyl groups),6 can achieve unprecedented solution stability at 100 °C for 72 h[6]. Furthermore, in the solid state, the rigid, extended aromatic system of fluorenyl complexes provides exceptional thermal stability, making them highly desirable for7[7].

Logical Framework of Ligand Stability

Logical relationship between ligand structure, haptotropic shifts, and thermal stability profiles.

Quantitative Benchmarking Data

The following table summarizes the thermal stability limits of various trimethylindenyl and fluorenyl complexes across different states and applications.

Complex Type	Ligand System	State / Medium	Temperature / Metric	Stability Observation
Pt(II) Emitters	Fluorenyl (Fused NHC)	Solid-State ( N2​ )	Td​>490 °C	Excellent thermal stability for vacuum deposition; 5% weight loss threshold[7].
Ln(II) Half-Sandwich	Sterically Bulky Fluorenyl	Solution ( C6​D6​ )	100 °C for 72 h	No decomposition observed; stabilized by massive tert-butyl groups[6].
Y(III) Hydrides	Bis(2,4,7-trimethylindenyl)	Solution (Benzene)	80–100 °C	Stable during prolonged catalytic turnover (olefin dimerization)[3].
Rh(I) Complexes	η5 -Fluorenyl	Solution	Ambient	Low thermodynamic stability; rapid decomposition[5].
Co/Fe Clusters	Fluorenyl vs. Indenyl	Solution	Variable	Fluorenyl slips faster than indenyl due to higher antiaromatic character relief[4].

Self-Validating Experimental Methodologies

To accurately benchmark these complexes in your own laboratory, utilize the following self-validating protocols. These methods are designed to isolate thermal degradation from environmental contamination or instrument artifacts.

Protocol 1: Solid-State Thermal Stability via Thermogravimetric Analysis (TGA)

Objective: Determine the thermal decomposition temperature ( Td​ ) of the organometallic complex. Self-Validating Mechanism: A blank baseline run with an empty alumina crucible is performed prior to sample analysis. This accounts for buoyancy effects and instrument drift, ensuring recorded weight loss is strictly due to sample decomposition.

• Sample Preparation: Purify the complex via sublimation under high vacuum to remove residual solvents that could artificially lower the apparent Td​ [7].

• Loading: Inside an inert-atmosphere glovebox ( O2​,H2​O<0.1 ppm), load 5–10 mg of the purified complex into a pre-tared alumina crucible.

• Purging: Transfer the sealed crucible to the TGA instrument. Purge the furnace with ultra-high purity N2​ (50 mL/min) for 30 minutes to establish a strictly anaerobic environment.

• Thermal Ramp: Heat the sample from 25 °C to 600 °C at a controlled ramp rate of 10 °C/min.

• Data Analysis: Analyze the thermogram to identify Td​ , universally defined in this context as the temperature at which exactly 5% weight loss occurs.

Protocol 2: Solution-State Stability via Variable-Temperature NMR (VT-NMR)

Objective: Monitor the kinetic stability and haptotropic shifts of the complex in solution at elevated temperatures. Self-Validating Mechanism: The inclusion of an inert internal standard (hexamethylbenzene) allows for absolute quantification of the complex concentration over time. If the integral of the complex decreases relative to the standard, decomposition is definitively occurring, ruling out simple line-broadening or dynamic exchange effects.

• Sample Preparation: Dissolve 15 mg of the target complex and 5 mg of hexamethylbenzene (internal standard) in 0.6 mL of dry, degassed C6​D6​ or toluene- d8​ [6].

• Sealing: Transfer the solution to a J. Young valve NMR tube inside a glovebox to ensure strict anaerobic and anhydrous conditions.

• Baseline Acquisition: Acquire a baseline 1H NMR spectrum at 25 °C. Phase and baseline correct the spectrum, setting the internal standard integral to a fixed value.

• Thermal Equilibration: Heat the NMR probe to the target temperature (e.g., 80 °C or 100 °C). Allow 15 minutes for thermal equilibration and tuning/matching.

• Kinetic Monitoring: Acquire spectra at predetermined intervals (e.g., 1 h, 24 h, 72 h). Monitor the chemical shifts of the ligand protons to detect η5↔η3 ring slippage, and integrate the complex signals against the internal standard to quantify degradation rates[6],[3].

References

• Thermally Stable Half-Sandwich Benzhydryl Ln(II) (Ln = Sm, Yb) Complexes Supported by Sterically Demanding Carbazolyl and Fluorenyl Ligands.
• Metal Cluster Stabilized Fluorenyl, Indenyl, and Cyclopentadienyl Antiaromatic Cations: An NMR and X-ray Crystallographic Study.
• η5-Fluorenyl rhodium complexes: are they a myth or reality?
• Characteristics of Indenyl Systems. University of Illinois.
• Is indenyl a stronger or weaker electron donor ligand than cyclopentadienyl? Furman University Scholar Exchange.
• Deep Blue Tetradentate Pt(II) Emitter Coordinated With Fused Fluorenyl N‐heterocyclic Carbene.
• Regioselective Homo- and Codimerization of α-Olefins Catalyzed by Bis(2,4,7-trimethylindenyl)yttrium Hydride.

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X-ray diffraction analysis of 1H-Indene, trimethyl- derivatives

An in-depth structural analysis of highly substituted organic frameworks is a critical juncture in modern chemical development. For trimethyl-1H-indene derivatives—such as 1,1,3-trimethyl-3-phenylindane and 1,2,3-trimethylindene—precise stereochemical elucidation is non-negotiable. These compounds serve as foundational scaffolds for high-performance bismaleimide resins and act as sterically demanding ansa-metallocene ligands in catalytic olefin polymerization.

As a Senior Application Scientist, I frequently encounter workflows where standard spectroscopic techniques hit their resolution limits. This guide objectively compares the performance of Single-Crystal X-Ray Diffraction (SC-XRD) against Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of trimethylindene derivatives, providing actionable, self-validating experimental protocols to ensure absolute stereochemical accuracy.

The Analytical Challenge: Why Standard Techniques Fall Short

During the synthesis or derivatization (e.g., nitration) of trimethylindene frameworks, complex mixtures of regioisomers and diastereomers are generated. While 1D/2D NMR and Mass Spectrometry (MS) are excellent for confirming bulk connectivity, they often fail to unambiguously resolve the precise 3D configuration of these rigid isomers.

For example, when attempting to distinguish between the isomers 1,3,3-trimethyl-5-nitro-3-(4-nitrophenyl)-2,3-dihydro-1H-indene and its 1-(4-nitrophenyl) counterpart, elemental analysis, IR, and multi-nuclear NMR completely fail to differentiate the two[1]. The overlapping chemical shifts of the methyl groups and the nearly identical magnetic environments of the aromatic protons render NOESY data ambiguous. In these scenarios, SC-XRD is the only definitive method to map the exact spatial coordinates and confirm the envelope conformation of the five-membered indene ring.

Comparative Performance Analysis: SC-XRD vs. NMR

To select the appropriate analytical pathway, one must understand the fundamental physical causality behind each technique. NMR measures the magnetic environment of nuclei, providing a time-averaged ensemble of conformations in a dynamic solution state. Conversely, SC-XRD measures the elastic scattering of X-rays by electron clouds, yielding an absolute, static spatial map of the molecule[2].

Table 1: Performance Comparison for Trimethylindene Structural Elucidation

Feature	Single-Crystal XRD (SC-XRD)	Solution-State NMR (1D/2D)
Data Output	Absolute 3D electron density map.	Time-averaged interatomic connectivity.
Stereochemical Resolution	Unambiguous. Directly measures bond lengths, torsion angles, and absolute configuration.	Ambiguous for rigid isomers. Prone to NOE signal overlap from clustered methyl groups.
State of Matter	Requires high-quality single crystals (Static).	Requires soluble sample (Dynamic).
Causality of Signal	Elastic scattering of X-rays by electrons.	Nuclear spin resonance in a magnetic field.
Sample Recovery	Non-destructive (sample fully recoverable).	Non-destructive (sample fully recoverable).

Workflow Visualization

The following decision tree illustrates the logical progression from initial NMR screening to definitive SC-XRD analysis when stereocenters cannot be resolved.

Workflow comparing NMR screening and SC-XRD for indene isomer resolution.

Experimental Protocol: Self-Validating SC-XRD Workflow

To achieve publishable crystallographic data for trimethylindene derivatives, the experimental design must be tightly controlled. The following protocol is a self-validating system; if the final refinement metrics fall within the specified thresholds, the structural assignment is mathematically proven.

Phase 1: Controlled Crystallization

• Methodology: Dissolve 50 mg of the purified trimethylindene derivative in a minimal volume of a binary solvent system (e.g., Dichloromethane/Methanol, 1:3 v/v). Cover the vial with Parafilm and puncture it with a single pinhole to allow for slow evaporation at 293 K.

• Causality: Trimethylindenes are highly soluble in non-polar solvents. By utilizing a binary system, a solubility gradient is established. As the highly volatile DCM evaporates, the solution slowly crosses the supersaturation threshold. This slow kinetic pathway heavily favors the nucleation of high-quality, defect-free single crystals over amorphous precipitation.

Phase 2: Data Acquisition

• Methodology: Select a block-shaped crystal (approx. 0.40 × 0.40 × 0.40 mm) and mount it on a glass fiber using perfluoropolyether oil. Transfer the crystal to a diffractometer equipped with a CMOS detector and flash-cool to 291 K or lower using a nitrogen stream. Collect data using Mo Kα radiation (λ = 0.71073 Å).

• Causality: Mo Kα radiation is specifically chosen over Cu Kα for these carbon-dense organic compounds to minimize X-ray absorption effects, ensuring accurate intensity measurements across all reflection indices. Cryocooling minimizes the thermal vibrations (Debye-Waller factors) of the highly flexible methyl groups, thereby increasing high-angle diffraction intensity and improving the overall resolution limit.

Phase 3: Structural Refinement & Validation

• Methodology: Solve the phase problem using direct methods (SHELXS) and refine the structure using full-matrix least-squares on F2 (SHELXL). Hydrogen atoms on the methyl groups must be placed in calculated positions and refined using a riding model ( Uiso​(H)=1.5Ueq​(C) ).

• Causality & Self-Validation: Placing hydrogens in calculated positions prevents over-parameterization, maintaining a robust data-to-parameter ratio. The system validates itself: a final R1​ value below 0.05 and a flat difference Fourier map ( Δρmax​ < 0.2 e/ų) mathematically confirm that the assigned stereochemistry accounts for all observed diffraction data without bias.

Experimental Data Summary

When the above protocol is executed correctly, SC-XRD provides an unmatched level of detail. For instance, crystallographic analysis of 1,1,3-trimethyl-3-phenylindane reveals that the five-membered ring of the indane fragment adopts a distinct envelope conformation, with the flap atom deviating by 0.399 Å from the plane of the remaining four atoms[3].

Table 2: Crystallographic Data Summary for 1,1,3-Trimethyl-3-phenylindane

Parameter	Value
Chemical Formula	C₁₈H₂₀
Molecular Weight ( Mr​ )	236.34 g/mol
Crystal System	Triclinic
Space Group	P1ˉ
Unit Cell Dimensions	a = 8.192 Å, b = 8.426 Å, c = 11.113 Å
Unit Cell Angles	α = 69.30°, β = 79.44°, γ = 80.37°
Volume ( V )	701.0 ų
Z (Molecules per unit cell)	2
Final R1​ Index	0.040 (High confidence structural validation)

Data adapted from Men et al., Acta Crystallographica Section E (2008).

References

• Wang, Y., Wu, D. F., Shao, T., Men, J., & Gao, G. W. (2014). "Separation and Crystal Structure of Two Isomeric of 1,3,3-Trimethyl-5-nitro-3-(4-nitrophenyl)-2,3-dihydro-1H-indene and 1,3,3-Trimethyl-5-nitro-1-(4-nitrophenyl)-2,3-dihydro-1H-indene." Asian Journal of Chemistry. Available at: [Link]

• Carlon, A., Ravera, E., Hennig, J., Parigi, G., Sattler, M., & Luchinat, C. (2016). "On the complementarity of X-ray and NMR data." Progress in Nuclear Magnetic Resonance Spectroscopy (via PMC - NIH). Available at:[Link]

• Men, J., Yang, M.-J., Jiang, Y., Chen, H., & Gao, G.-W. (2008). "1,1,3-Trimethyl-3-phenylindane." Acta Crystallographica Section E: Structure Reports Online. Available at:[Link]

Safety & Regulatory Compliance

Physicochemical Profiling &amp; Causality for Disposal

As a Senior Application Scientist, I design chemical disposal protocols not merely as regulatory compliance checklists, but as mechanistic workflows dictated by a molecule's physicochemical properties. 1H-Indene, trimethyl- (commonly encountered as the 1,1,3-isomer, CAS 2177-45-9) is a polycyclic aromatic hydrocarbon (PAH) derivative. Due to its high lipophilicity, flammability, and acute aspiration hazards, improper disposal poses severe risks to both laboratory personnel and the environment.

This guide provides a self-validating, step-by-step operational plan for the safe handling and RCRA-compliant disposal of trimethylindene waste.

To understand how to dispose of trimethylindene, we must first understand why specific disposal routes are required. The table below synthesizes the quantitative data and hazard classifications that dictate our operational workflow.

Physicochemical Property	Value / GHS Indicator	Mechanistic Implication for Disposal
Molecular Formula	C₁₂H₁₄	High carbon/hydrogen ratio dictates high-temperature incineration for energy recovery.
Density	~0.99 g/cm³	Forms a distinct layer with water; strictly prohibits drain or aqueous disposal.
Flammability	H226 (Flammable liquid)	Triggers EPA RCRA D001 classification; requires grounded, vented storage.
Aspiration Hazard	H304 (Fatal if swallowed/inhaled)	Mandates closed-system transfers to prevent aerosolization and chemical pneumonitis.
Environmental Toxicity	PAH Derivative	High soil adsorption and persistence; landfilling is strictly prohibited.

Data supported by [1] and .

Regulatory Classification & Mechanistic Routing

Under the Resource Conservation and Recovery Act (RCRA), waste streams must be characterized by their properties. Trimethylindene exhibits a low flash point and vapor-air mixtures that can become explosive upon intense warming ().

Therefore, it must be classified under EPA RCRA Waste Code D001 (Ignitable) ([2]). Because it contains no halogens (fluorine, chlorine, bromine), it must be routed specifically to Non-Halogenated Organic Waste . Mixing trimethylindene with halogenated solvents (like chloroform or dichloromethane) complicates the thermal destruction process, as halogenated compounds require specialized scrubbers to prevent the formation of highly toxic dioxins and furans ([3]).

Experimental Protocol: Self-Validating Disposal Workflow

Every step in this protocol includes a built-in validation mechanism to ensure the system is functioning correctly before proceeding.

Step 1: Primary Containment and Segregation (Liquid Waste)

• Action : Transfer liquid trimethylindene waste into a designated, clearly labeled High-Density Polyethylene (HDPE) "Non-Halogenated Organic Waste" carboy inside a fume hood.

• Causality : Trimethylindene is a non-polar aromatic hydrocarbon that can permeate or degrade weaker, low-density plastics over time. HDPE provides a robust, chemically inert barrier that prevents vapor leaching.

• Self-Validating System (The 60-Second Homogeneity Test) : After adding the waste, observe the unsealed carboy for 60 seconds. If you observe phase separation (indicating water contamination) or bubbling/heat generation (indicating an exothermic reaction with an oxidizer), the segregation has failed. Leave the container unsealed in the active fume hood and contact Environmental Health and Safety (EHS) immediately. If the liquid remains homogenous and at room temperature, proceed to seal.

Step 2: Managing Contaminated Consumables (Solid Waste)

• Action : Place all pipette tips, Kimwipes, and silica gel contaminated with trimethylindene into a solid hazardous waste bin lined with a compatible polyethylene bag.

• Causality : Even trace amounts of indene derivatives on solid media retain their flammability and toxicity profiles. They cannot be disposed of as standard municipal solid waste ([4]).

• Self-Validating System (The Gooseneck Seal Integrity Check) : Twist the top of the bag securely, fold the twisted portion over itself (creating a "gooseneck"), and tape it shut. Gently press on the lower portion of the bag. If you feel resistance and no air escapes, vapor containment is validated. If the bag deflates, repackage it in a secondary bag.

Step 3: Storage and RCRA Manifesting

• Action : Store the sealed waste containers in a grounded, ventilated flammable safety cabinet. Label the waste manifest with "1H-Indene, trimethyl-" and EPA RCRA Waste Code D001.

• Causality : Grounding the storage cabinet prevents static discharge, which could ignite the accumulated vapors of D001 ignitable wastes.

• Self-Validating System (Secondary Containment Volume Check) : Place the liquid waste carboy in a secondary containment tray. Visually verify or calculate that the tray's volume is at least 110% of the largest container it holds. This ensures that if the primary carboy catastrophically fails, the tray will definitively contain the entire spill without overflow.

Workflow Visualization

Fig 1: Decision matrix and workflow for the RCRA-compliant disposal of Trimethylindene.

References

• Hazardous Waste Listings (RCRA Characteristics) . US Environmental Protection Agency (EPA).[Link]

• Hazardous Materials Management Manual . Ohio University Environmental Health and Safety.[Link]

• Analysis of Wastes Generated by Integrated Chemical Production Processes . Greenpeace Research Laboratories. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. epa.gov [epa.gov]
• 3. greenpeace.to [greenpeace.to]
• 4. ohio.edu [ohio.edu]